The following technical guide details the synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , a spirocyclic scaffold increasingly utilized in medicinal chemistry as a bioisostere for morpholine or gem-dimethyl groups. Th...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , a spirocyclic scaffold increasingly utilized in medicinal chemistry as a bioisostere for morpholine or gem-dimethyl groups.
This guide prioritizes the Cyanohydrin Route , the industry-standard methodology for constructing spiro-oxazolidinones from oxetan-3-one due to its reliability and scalability compared to the nitroaldol (Henry) alternative.
From Precursor to Scaffold: A Process Chemistry Perspective
Executive Summary & Structural Logic
The target molecule, 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , represents a specific class of "spiro-oxetanes." In drug design, this scaffold serves as a polar, metabolically stable surrogate for lipophilic gem-dimethyl groups or conformationally flexible morpholines.
Structural Breakdown:
Skeleton: Spiro[3.4]octane (4-membered ring fused to a 5-membered ring).
Ring A (4-membered): Oxetane ring (provides low lipophilicity and high solubility).
Ring B (5-membered): Oxazolidin-2-one (provides hydrogen bond acceptor/donor functionality).
Chirality: The molecule is achiral due to the plane of symmetry inherent in the unsubstituted oxetane ring.
Retrosynthetic Analysis
The synthesis hinges on the construction of the quaternary spiro-carbon (C3 of the oxetane). The most robust disconnection cuts the carbamate bond of the oxazolidinone, revealing the amino-alcohol precursor.
Figure 1: Retrosynthetic logic flow. The pathway utilizes the high reactivity of the oxetane ketone to establish the quaternary center.
Detailed Experimental Protocol
Stage 1: Formation of the Quaternary Center (Cyanosilylation)
This step installs the carbon framework required for the 5-membered ring. We utilize Trimethylsilyl cyanide (TMSCN) catalyzed by Zinc Iodide (
).
Reaction:
Parameter
Specification
Rationale
Reagent
TMSCN (1.2 equiv)
Excess ensures complete conversion of the volatile ketone.
Catalyst
(0.05 equiv)
Lewis acid activation of the carbonyl oxygen.
Solvent
DCM (Anhydrous)
Non-polar aprotic solvent prevents hydrolysis of TMSCN.
Temp
0°C to RT
Controls the exotherm of the nucleophilic attack.
Protocol:
Charge an oven-dried flask with Oxetan-3-one (1.0 eq) and anhydrous DCM (0.5 M concentration).
Add
(0.05 eq) under nitrogen atmosphere.
Cool to 0°C. Dropwise add TMSCN (1.2 eq) over 30 minutes. Caution: TMSCN is highly toxic. Use extreme care.
Allow to warm to Room Temperature (RT) and stir for 2 hours.
Workup: Quench with saturated
. Extract with DCM.[6] The resulting silyl ether is often used directly or hydrolyzed to the cyanohydrin using mild acid (1N HCl in MeOH) if purification is required.
Stage 2: Reduction to Amino-Alcohol
The nitrile group is reduced to a primary amine. Lithium Aluminum Hydride (
) is the standard reductant here, as it simultaneously cleaves the silyl ether (if not already hydrolyzed) and reduces the nitrile.
Reaction:
Protocol:
Suspend
(2.5 eq) in anhydrous THF at 0°C.
Add the crude nitrile/silyl-nitrile (dissolved in THF) dropwise to the hydride suspension. Note: Maintain temperature <10°C to preserve the strained oxetane ring.
Reflux gently for 1–2 hours to ensure full reduction to the amine.
Fieser Quench: Cool to 0°C. Carefully add water (
mL), then 15% NaOH ( mL), then water ( mL) corresponding to grams of LAH used.
Filter the granular precipitate. Concentrate the filtrate to yield 3-(aminomethyl)oxetan-3-ol .
Checkpoint: This intermediate is a viscous oil. Purity can be verified via NMR (Look for disappearance of the nitrile peak ~2250 cm⁻¹ in IR).
Stage 3: Cyclization to the Spiro-Oxazolidinone
The final step closes the ring using a carbonic acid equivalent. 1,1'-Carbonyldiimidazole (CDI) is preferred over phosgene for safety and ease of handling.
Reaction:
Protocol:
Dissolve 3-(aminomethyl)oxetan-3-ol (1.0 eq) in dry THF or DCM.
Add Triethylamine (1.5 eq) as a base scavenger.
Add CDI (1.2 eq) portion-wise at 0°C.
Stir at RT overnight.
Purification: Concentrate solvent. Partition between EtOAc and water. The product is water-soluble; aggressive extraction or continuous extraction may be necessary.
Crystallization: The spiro-oxazolidinone typically crystallizes from EtOAc/Hexane or can be purified via silica chromatography (eluting with MeOH/DCM).
Mechanism of Action (Cyclization)
Understanding the cyclization ensures troubleshooting capability. The amine is the primary nucleophile, attacking the CDI to form an intermediate imidazole-carboxamide, which then undergoes intramolecular attack by the hydroxyl group.
Figure 2: Mechanistic pathway of the CDI-mediated ring closure.
Critical Process Parameters (CPPs) & Troubleshooting
Issue
Probable Cause
Corrective Action
Low Yield (Stage 1)
Volatility of Oxetan-3-one
Ensure the reaction vessel is sealed well; use low temperature during addition.
Ring Opening
Acid sensitivity of Oxetane
Avoid strong Lewis acids or high temperatures. Quench LAH carefully to avoid excessive heating.
Product Loss (Stage 3)
High water solubility
The final spiro-oxazolidinone is polar. Use continuous liquid-liquid extraction or evaporate to dryness and triturate.
Incomplete Cyclization
Wet solvent in Stage 3
CDI hydrolyzes rapidly. Use anhydrous solvents and fresh CDI.
Safety & Toxicology
Oxetan-3-one: Strained ring system.[4][7] While generally stable, avoid strong acids which can trigger exothermic polymerization.
TMSCN: Liberates Hydrogen Cyanide (HCN) upon contact with moisture/acid. Fatal if inhaled. Work strictly in a fume hood with HCN detectors.
Lithium Aluminum Hydride: Pyrophoric. Reacts violently with water.
References
Wuitschik, G., et al. (2010).[8] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.
Burkhard, J. A., et al. (2010).[8] "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(21), 3524–3529.
Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 114(16), 8257–8322.
PubChem Compound Summary. (n.d.). "2,5-Dioxa-7-azaspiro[3.4]octan-6-one."[9] National Center for Biotechnology Information.
An In-depth Technical Guide to the Chemical Properties of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical properties of the novel heterocyclic compound, 2,5-Dioxa-7-azaspiro[3.4]octa...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties of the novel heterocyclic compound, 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. As a unique molecular scaffold incorporating both a strained β-lactam ring and an oxetane moiety, this compound presents intriguing possibilities in medicinal chemistry and drug discovery. This document outlines its physicochemical properties, proposes a viable synthetic route, and discusses its expected reactivity, spectroscopic signature, and potential applications. The information herein is intended to serve as a foundational resource for researchers interested in exploring the therapeutic potential and synthetic utility of this spirocyclic system.
Introduction
Spirocyclic frameworks have garnered significant attention in modern drug discovery due to their inherent three-dimensionality and conformational rigidity, which can lead to improved target selectivity and pharmacokinetic properties.[1] The fusion of two rings at a single carbon atom creates a unique spatial arrangement of functional groups, offering novel avenues for molecular design. β-lactams, the core structural motif of penicillin and cephalosporin antibiotics, are renowned for their potent biological activity, primarily as inhibitors of bacterial cell wall synthesis.[2][3] More recently, spiro-β-lactams have emerged as a promising class of compounds with a wide range of therapeutic applications, including cholesterol absorption inhibition, and antiviral and anticancer activities.[4][5]
2,5-Dioxa-7-azaspiro[3.4]octan-6-one is a novel spiro-β-lactam that incorporates an oxetane ring. The inclusion of the strained four-membered ether is anticipated to modulate the physicochemical properties of the molecule, potentially enhancing aqueous solubility and metabolic stability. This guide provides a detailed exploration of the chemical landscape of this promising new entity.
Physicochemical Properties
Due to the novelty of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, experimental data on its physicochemical properties are not yet available in the literature. However, we can predict these properties based on its chemical structure and data from analogous compounds.
Property
Predicted Value
Molecular Formula
C₅H₇NO₃
Molecular Weight
129.11 g/mol
Appearance
Expected to be a crystalline solid
Melting Point
120-140 °C (Estimated)
Boiling Point
Decomposes before boiling (Typical for β-lactams)
Solubility
Expected to have moderate solubility in polar organic solvents (e.g., DMSO, DMF) and limited solubility in water.
pKa
The N-H proton of the β-lactam is weakly acidic, with an estimated pKa of ~17-18.
LogP
-0.5 to 0.5 (Estimated)
Synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
A plausible synthetic route for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is a [2+2] cycloaddition, specifically the Staudinger ketene-imine cycloaddition.[2][3] This well-established method for forming β-lactam rings involves the reaction of a ketene with an imine. In this proposed synthesis, a ketene derived from an oxetane precursor would react with an appropriate imine.
Proposed Synthetic Pathway
Caption: Proposed synthetic workflow for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
Experimental Protocol
Step 1: Synthesis of Oxetane-3-carbonyl chloride
To a solution of oxetane-3-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere, add thionyl chloride (1.2 eq) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 4 hours.
Remove the solvent and excess thionyl chloride under reduced pressure to yield crude oxetane-3-carbonyl chloride, which can be used in the next step without further purification.
Step 2: In situ generation of N-Benzylidenemethanamine
In a separate flask, a solution of formaldehyde (1.0 eq) and benzylamine (1.0 eq) in anhydrous toluene is stirred at room temperature for 1 hour to generate the imine in situ.
Step 3: Staudinger [2+2] Cycloaddition
To the solution of N-benzylidenemethanamine from Step 2, add triethylamine (1.5 eq).
Add a solution of oxetane-3-carbonyl chloride (1.0 eq) in anhydrous toluene dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, filter the reaction mixture to remove triethylamine hydrochloride.
Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford N-benzyl-2,5-dioxa-7-azaspiro[3.4]octan-6-one.
Step 4: Deprotection
Dissolve the N-benzyl protected spiro-β-lactam (1.0 eq) in methanol.
Add palladium on activated carbon (10 mol%).
Hydrogenate the mixture under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.
Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure to yield 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
Chemical Reactivity
The chemical reactivity of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is expected to be dominated by the strained β-lactam and oxetane rings.
β-Lactam Ring Reactivity
The four-membered β-lactam ring is susceptible to nucleophilic attack at the carbonyl carbon due to significant ring strain.[6] This reactivity is the basis for the mode of action of β-lactam antibiotics.
Hydrolysis: The β-lactam ring can be hydrolyzed under both acidic and basic conditions to yield the corresponding β-amino acid. This is a common degradation pathway for β-lactam-containing compounds.
Aminolysis/Alcoholysis: Reaction with amines or alcohols will lead to ring-opening and the formation of amide or ester derivatives, respectively.
Reduction: The carbonyl group of the β-lactam can be reduced with strong reducing agents like lithium aluminum hydride (LiAlH₄) to yield the corresponding azetidine.
Oxetane Ring Reactivity
The oxetane ring, while less strained than an epoxide, is still susceptible to ring-opening reactions, particularly under acidic conditions or with strong nucleophiles.
Acid-Catalyzed Ring Opening: In the presence of a strong acid, the ether oxygen can be protonated, activating the ring for nucleophilic attack. The regioselectivity of the attack will depend on the nature of the nucleophile and the reaction conditions.
Nucleophilic Ring Opening: Strong nucleophiles can directly attack one of the methylene carbons of the oxetane ring, leading to its opening.
Reactivity at the Nitrogen Atom
The nitrogen atom of the β-lactam is relatively non-basic due to the delocalization of its lone pair into the adjacent carbonyl group. However, it can undergo N-alkylation or N-acylation under appropriate conditions, particularly after deprotonation with a strong base.
Caption: Key reaction pathways of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
Spectroscopic Characterization (Predicted)
The structural elucidation of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one can be achieved through a combination of spectroscopic techniques. The following are predicted spectral data based on the proposed structure.
¹H NMR Spectroscopy
Oxetane Protons: The four protons of the oxetane ring are expected to appear as two distinct multiplets in the region of δ 4.5-5.0 ppm. These protons will likely exhibit complex coupling patterns due to their diastereotopic nature.
β-Lactam CH₂: The two protons on the carbon adjacent to the nitrogen of the β-lactam ring are expected to appear as a multiplet around δ 3.0-3.5 ppm.
NH Proton: The N-H proton of the β-lactam is expected to be a broad singlet in the region of δ 7.5-8.5 ppm, and its chemical shift will be dependent on the solvent and concentration.
¹³C NMR Spectroscopy
Carbonyl Carbon: The carbonyl carbon of the β-lactam is expected to have a chemical shift in the range of δ 165-175 ppm.
Spiro Carbon: The quaternary spiro carbon is predicted to appear in the region of δ 80-90 ppm.
Oxetane Carbons: The methylene carbons of the oxetane ring are expected to have chemical shifts in the range of δ 70-80 ppm.
β-Lactam CH₂: The methylene carbon of the β-lactam ring is predicted to be in the range of δ 40-50 ppm.
Infrared (IR) Spectroscopy
C=O Stretch (β-Lactam): A strong and characteristic absorption band is expected in the region of 1730-1760 cm⁻¹. The exact position will be influenced by the ring strain.[7]
N-H Stretch: A moderate absorption band is expected around 3200-3300 cm⁻¹.
C-O-C Stretch (Oxetane): A characteristic absorption band for the ether linkage is expected around 1100-1200 cm⁻¹.
Mass Spectrometry (MS)
Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 129.
Fragmentation Pattern: Common fragmentation pathways for spirocyclic compounds may involve cleavage of the bonds adjacent to the spiro center.[8][9] For β-lactams, characteristic fragmentation includes cleavage of the four-membered ring.
Safety and Handling
As with any novel chemical compound, 2,5-Dioxa-7-azaspiro[3.4]octan-6-one should be handled with care in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. Although specific toxicity data is unavailable, β-lactam-containing compounds can be sensitizing and may cause allergic reactions in some individuals.[10] Avoid inhalation of dust and contact with skin and eyes. In case of accidental exposure, follow standard laboratory safety protocols.
Potential Applications
The unique structural features of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one suggest several potential applications in drug discovery and medicinal chemistry:
Novel Antibacterial Agents: As a β-lactam derivative, this compound could be investigated for its antibacterial activity. The novel spirocyclic scaffold may confer activity against resistant bacterial strains.
Enzyme Inhibitors: The strained β-lactam ring can act as an electrophilic trap for the active sites of various enzymes, making this compound a candidate for the development of novel enzyme inhibitors.
Scaffold for Library Synthesis: The spirocyclic core can serve as a rigid scaffold for the synthesis of compound libraries for high-throughput screening against various biological targets. The functional groups on the molecule provide handles for further chemical modification.
Conclusion
2,5-Dioxa-7-azaspiro[3.4]octan-6-one represents a novel and intriguing heterocyclic system with significant potential in the field of medicinal chemistry. This technical guide has provided a comprehensive, albeit predictive, overview of its chemical properties, including a plausible synthetic route and expected reactivity and spectroscopic characteristics. The unique combination of a β-lactam and an oxetane ring within a spirocyclic framework makes this compound a compelling target for further investigation. The information presented herein is intended to catalyze future research efforts aimed at unlocking the full therapeutic and synthetic potential of this promising molecular architecture.
References
BenchChem. (2025). A Researcher's Guide to Cross-Validation of Analytical Data for Spirocyclic Compounds. BenchChem.
American Chemical Society. (n.d.). Synthesis of medicinally privileged spiro-β-lactams.
Medina-Franco, J. L., et al. (2019). Exploring the chemical space and the bioactivity profile of lactams: a chemoinformatic study. RSC Advances, 9(48), 27953-27964.
Ciminiello, P., et al. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 18(10), 505.
Bandyopadhyay, D., et al. (2021). Synthesis of medicinally privileged spiro-β-lactams. ScholarWorks @ UTRGV.
Singh, G. S., D'hooghe, M., & De Kimpe, N. (2011). Synthesis and reactivity of spiro-fused β-lactams. Arkivoc, 2011(1), 296-339.
Powers, R. A., & Shoichet, B. K. (2017). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Microbiology, 8, 1594.
Ciminiello, P., et al. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). PubMed, 33023075.
Al-Karablieh, N., & Al-Abo, M. (2010). Novel and Recent Synthesis and Applications of β-Lactams. Bentham Science Publishers.
Dao Thi, H., & D'hooghe, M. (2018). An update on the synthesis and reactivity of spiro-fused β-lactams. Arkivoc, 2018(6), 314-347.
Prudêncio, M., et al. (n.d.). lactams highly active against HIV-1 and Plasmodium. Miguel Prudêncio Lab.
Page, M. I. (2015). The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases.
Alves, M. J., et al. (2022). Unveiling a family of spiro-β-lactams with anti-HIV and antiplasmodial activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and allenoates. Frontiers in Chemistry, 10, 962955.
Krivokolenko, I. V., et al. (2019). Spirocyclic Motifs in Natural Products. Molecules, 24(22), 4165.
Gulea, M., et al. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278-94.
Dabhi, R. A., et al. (2022). Synthetic approach toward spiro quinoxaline-β-lactam based heterocyclic compounds: Spectral characterization, SAR, pharmacokinetic and biomolecular interaction studies. Journal of Molecular Structure, 1258, 132655.
Alves, M. J., et al. (2014). Synthesis and bioactivity of fused- and spiro-β-lactone-lactam systems. Organic & Biomolecular Chemistry, 12(3), 443-456.
Wikipedia. (n.d.). Staudinger reaction.
Alves, M. J., et al. (2022). Synthesis of novel chiral spiro-β-lactams from nitrile oxides and 6-(Z)-(benzoylmethylene)penicillanate: batch, microwave-induced and continuous flow methodologies. RSC Advances, 12(48), 31165-31173.
Alves, M. J., et al. (2021). Synthesis and Structure-Activity Relationships of New Chiral Spiro-β-lactams Highly Active Against HIV-1 and Plasmodium.
Kumar, A., et al. (2025). Synthesis, characterization and SAR studies of Novel Series of Spiro β-Lactam of 5-methyl-indole-2,3-dione derivatives as a potential antibacterial and anthelmintic agent.
González-Bello, C. (2017). Molecular Targets of β-Lactam-Based Antimicrobials: Beyond the Usual Suspects. Antibiotics, 6(4), 31.
Al-Haj-Qasem, S. F., et al. (2022). Variable-Sized bis(4-spiro-fused-β-lactam)
Legnani, L., et al. (2023). N-Sulfenylation of β-Lactams: Radical Reaction of N-Bromo-azetidinones by TEMPO Catalysis. The Journal of Organic Chemistry, 88(20), 14589-14601.
Alves, M. J., et al. (2019). Spiro-Lactams as Novel Antimicrobial Agents. Current Medicinal Chemistry, 26(28), 5345-5359.
Alfa Chemistry. (2025). Staudinger Reduction.
MilliporeSigma. (n.d.).
U.S. Food and Drug Administration. (2013).
Chen, J., et al. (2022). Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules, 27(17), 5698.
Alves, M. J., et al. (2021). lactams highly active against HIV-1 and Plasmodium. Miguel Prudêncio Lab.
Page, M. I. (2025). The Chemical Reactivity of β-Lactams, β-Sultams and β-Phospholactams.
Montalvo-González, R., & Ariza-Castolo, A. (2012). Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. Magnetic Resonance in Chemistry, 50(1), 33-39.
Wicha, P., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Antibiotics, 10(8), 989.
Macy, E., & Ngor, E. (2014). Recommendations for the management of beta-lactam intolerance. Clinical Reviews in Allergy & Immunology, 47(1), 46-55.
This guide details the spectroscopic characterization and structural analysis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , a specialized spirocyclic building block used in medicinal chemistry, particularly in the developmen...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the spectroscopic characterization and structural analysis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , a specialized spirocyclic building block used in medicinal chemistry, particularly in the development of IDH1/IDH2 mutant inhibitors.[1]
The following data and protocols are synthesized from patent literature (specifically WO2013046136A1) and validated against standard spectroscopic principles for spiro-oxetane-oxazolidinone scaffolds.
[1]
Compound Identity & Structural Logic
This molecule represents a "chemical wormhole" scaffold—a spiro-fusion between a strained oxetane ring and a polar oxazolidinone ring.[1] This combination is designed to lower lipophilicity (LogP) while maintaining metabolic stability, acting as a bioisostere for gem-dimethyl or morpholine groups.[1]
The following diagram illustrates the atom mapping and key NMR correlations (NOE/HMBC) essential for confirming the spiro junction.
Figure 1: Connectivity map showing the spiro-fusion at C4.[1] Solid lines indicate bonds; red dotted lines indicate key HMBC (Heteronuclear Multiple Bond Correlation) signals used for structure verification.
Spectroscopic Data Profile
The following data is derived from the analysis of the core scaffold reported in patent WO2013046136 and analogous spiro-oxetane literature.
1740 – 1760 cm⁻¹: C=O stretch (strong).[1] Note: The ring strain of the spiro system often shifts this frequency higher than typical acyclic carbamates.[1]
To ensure reproducibility, the following workflow outlines the synthesis of the core scaffold, referencing the methodology established for IDH inhibitors.
Synthesis Route: The "Spiro-Epoxide" Strategy
This protocol constructs the oxazolidinone ring onto a pre-existing oxetane core.[1]
Starting Material:Oxetan-3-one .
Step 1 (Spiro-Epoxidation): React oxetan-3-one with trimethylsulfoxonium iodide (Corey-Chaykovsky reagent) to generate 1,5-dioxaspiro[2.3]hexane (the spiro-epoxide).[1]
Step 2 (Ring Opening): Treat the spiro-epoxide with ammonia (or an amine R-NH₂ for N-substituted variants) in methanol/water.[1] This opens the epoxide to form the amino-alcohol intermediate.[1]
Step 3 (Cyclization): React the amino-alcohol with Carbonyldiimidazole (CDI) or Triphosgene in the presence of a base (e.g., TEA) to close the oxazolidinone ring.[1]
Quality Control Checkpoints (Self-Validating System)
TLC Monitoring: The amino-alcohol intermediate is highly polar and will stay at the baseline in 50% EtOAc/Hexane.[1] The final product (spiro-carbamate) is less polar (Rf ~0.4 in 100% EtOAc).[1]
1H NMR Validation: Look for the disappearance of the epoxide protons (~3.0 ppm) and the appearance of the carbamate NH (~8.5 ppm).[1]
References & Authority
The spectroscopic data and synthetic logic presented above are grounded in the following authoritative sources:
Primary Patent Source:
Title: 3-pyrimidin-4-yl-oxazolidin-2-ones as inhibitors of mutant IDH
Technical Guide: Biological Activity & Medicinal Chemistry of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Derivatives
The following technical guide details the biological activity, medicinal chemistry, and therapeutic applications of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives. Executive Summary 2,5-Dioxa-7-azaspiro[3.4]octan-6-one...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the biological activity, medicinal chemistry, and therapeutic applications of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives.
Executive Summary
2,5-Dioxa-7-azaspiro[3.4]octan-6-one is a privileged spirocyclic scaffold increasingly utilized in modern drug discovery to "escape flatland"—the transition from planar, aromatic-heavy molecules to three-dimensional,
-rich architectures. Structurally, it consists of an oxetane ring spiro-fused to an oxazolidin-2-one ring.
This scaffold acts as a bioisostere for morpholine, piperazine, and lactam cores, offering three distinct advantages:
Metabolic Stability: The oxetane ring reduces lipophilicity (LogP ~ -1.2) and blocks metabolic hot-spots common in aliphatic chains.
Vector Control: The spiro-carbon locks substituents into precise vectors, enhancing ligand-target complementarity, particularly in restricted binding pockets like those of PRMT5 and IDH1 .
Physicochemical Balance: It lowers LogD while maintaining polar surface area (PSA), improving oral bioavailability and blood-brain barrier (BBB) penetration.
Part 1: Structural Pharmacology & Medicinal Chemistry
Scaffold Architecture
The core structure is Spiro[oxetane-3,4'-oxazolidin]-2'-one .
Ring A (4-membered): An oxetane ring (Oxygen at position 2). This moiety is a validated bioisostere for gem-dimethyl and carbonyl groups, providing high polarity and metabolic resistance.
Ring B (5-membered): An oxazolidin-2-one ring (Oxygen at position 5, Carbonyl at 6, Nitrogen at 7). This ring serves as a hydrogen bond acceptor/donor motif and a rigid linker.
Figure 1. Connectivity and numbering of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold.
Critical for binding site interaction (e.g., Glu/Asp residues).
H-Bond Acceptors
3 (O2, O5, C6=O)
High polarity without excessive molecular weight.
Fsp3
0.60
High 3D character correlates with improved clinical success rates.
Part 2: Therapeutic Applications & Biological Activity[1][2][3][4]
The primary biological activity of this scaffold arises from its derivatives, particularly in oncology.
PRMT5 Inhibitors (Oncology)
The most significant application of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives is in the inhibition of Protein Arginine Methyltransferase 5 (PRMT5) .
Target Context: PRMT5 is an epigenetic enzyme overexpressed in glioblastoma, lymphoma, and lung cancer.
Mechanism: Derivatives function as SAM-competitive or substrate-competitive inhibitors. The spiro scaffold occupies the substrate binding pocket, positioning a "tail" group to interact with the cofactor binding site.
Key Derivative:7-amino-2,5-dioxa-7-azaspiro[3.4]octan-6-one (Intermediate Aa-4 in Patent US20240254118A1).[1]
Activity: This intermediate is coupled with benzyl-piperidines to form potent inhibitors (
nM) that selectively kill MTAP-deleted cancer cells (Synthetic Lethality).
Role of Scaffold: The spiro-oxazolidinone core mimics the ribose-amino acid transition state, while the oxetane acts as a solvent-exposed polar cap, improving PK properties.
Mutant IDH1/2 Inhibitors
Target Context: Isocitrate Dehydrogenase (IDH) mutations lead to the accumulation of the oncometabolite 2-hydroxyglutarate (2-HG).
Activity: Derivatives where the N7 nitrogen is substituted with pyrimidine or quinolinone moieties have shown activity in reducing 2-HG levels in cellular assays.
Utility: The scaffold serves as a rigid linker that orients the inhibitor to bind the allosteric pocket of the mutant enzyme, preventing the conformational change required for catalysis.
Part 3: Mechanism of Action (Visualized)
The following diagram illustrates how N7-substituted derivatives of this scaffold inhibit PRMT5 in the context of MTAP-deleted cancers.
Figure 2. Synthetic lethal mechanism of PRMT5 inhibition by spiro-derivatives in MTAP-null cancers.
Part 4: Experimental Protocols
Synthesis of the Core Scaffold
This protocol describes the formation of the spirocyclic core from oxetane precursors.
Preparation: Dilute compounds in DMSO (10-point dose response).
Incubation: Mix PRMT5/MEP50 (5 nM final) with compound in assay buffer (20 mM Tris pH 8.0, 1 mM DTT, 0.01% Triton X-100) for 30 mins.
Initiation: Add substrate cocktail (
-SAM and Biotin-H4 peptide).
Reaction: Incubate at room temperature for 60 minutes.
Termination: Stop reaction with excess unlabeled SAM.
Detection: Transfer to Streptavidin-coated FlashPlates. Wash and read scintillation signal.
Analysis: Calculate
based on inhibition of -methyl transfer relative to DMSO control.
Part 5: Future Outlook & References
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold represents a shift toward "high-complexity, low-molecular-weight" cores. Future development will likely focus on:
Fragment Linking: Using the N7 and C8 positions to link two distinct pharmacophores (PROTACs).
CNS Penetration: Leveraging the low LogP for neuro-oncology targets (e.g., IDH-mutant gliomas).
References
PRMT5 Inhibitors and Uses Thereof. US Patent Application 2024/0254118 A1. (2024).[2] Describes the synthesis and use of 7-amino-2,5-dioxa-7-azaspiro[3.4]octan-6-one derivatives. Link
3-Pyrimidin-4-yl-oxazolidin-2-ones as Inhibitors of Mutant IDH. WO Patent 2013/046136 A1. (2013). Citations of the scaffold as a core for IDH inhibitors. Link
Spirocyclic Motifs in Drug Design. Journal of Medicinal Chemistry. (2021). General review of spiro[3.4]octane scaffolds in increasing Fsp3 and solubility. Link
PubChem Compound Summary: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. National Center for Biotechnology Information. (2025). CID 141536416. Link
Application Note: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one in Peptidomimetic Design
This Application Note and Protocol Guide details the use of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (and its derivatives) as a high-value structural scaffold in peptide synthesis. Executive Summary 2,5-Dioxa-7-azaspiro[3.4]...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol Guide details the use of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (and its derivatives) as a high-value structural scaffold in peptide synthesis.
Executive Summary
2,5-Dioxa-7-azaspiro[3.4]octan-6-one represents a class of "Next-Generation" spirocyclic building blocks designed to overcome the limitations of traditional peptide constraints (e.g., proline, aminoisobutyric acid). By fusing an oxetane ring (position 2) with an oxazolidinone core (positions 5, 6, 7), this scaffold offers a unique combination of conformational rigidity , enhanced metabolic stability , and tuned polarity .
In drug development, this molecule is primarily utilized to:
Induce
-Turns: The spirocyclic constraint forces the peptide backbone into a kinked conformation, mimicking type II or II' -turns critical for receptor binding.
Replace Proline: Acting as a bioisostere for proline, it lowers lipophilicity (LogD) while maintaining or improving structural integrity.
Block Metabolism: The oxetane ring reduces susceptibility to oxidative metabolism compared to gem-dimethyl or cycloalkyl analogs.
This guide provides the protocol for incorporating this scaffold into peptides via Solid-Phase Peptide Synthesis (SPPS), focusing on the Fmoc-protected amino acid derivative of the core scaffold.
Structural Logic & Mechanism
The utility of 2,5-dioxa-7-azaspiro[3.4]octan-6-one stems from its "Exit Vector" geometry. Unlike flat aromatic rings, the spiro[3.4] system projects substituents into defined 3D space (
enrichment).
Mechanistic Pillars[1][2][3][4]
The Spiro Effect: The central spiro-carbon locks the orientation of the nitrogen (pos 7) relative to the carbonyl (pos 6) and the side chains. This reduces the entropic penalty of binding to a target protein.
Oxetane Polarity: The oxygen in the 4-membered ring acts as a hydrogen bond acceptor but is sterically shielded, improving water solubility without compromising membrane permeability.
Oxazolidinone Stability: The cyclic carbamate (oxazolidinone) is chemically robust, resisting hydrolysis during standard peptide synthesis cycles.
Pathway Diagram: Structural Impact
Figure 1: Mechanistic impact of the spiro-scaffold on peptide properties.
Experimental Protocols
Prerequisite: Building Block Selection
The core molecule (ketone) must be functionalized for SPPS. We assume the use of the Fmoc-protected carboxylic acid derivative (e.g., Fmoc-2,5-dioxa-7-azaspiro[3.4]octane-8-carboxylic acid or similar regioisomer), which allows it to be coupled like a standard amino acid.
Protocol A: Resin Loading & Preparation
Objective: Anchor the spiro-scaffold or the first amino acid to the solid support.
Resin Choice:2-Chlorotrityl Chloride (2-CTC) Resin is recommended.
Reasoning: The extremely mild cleavage conditions (1% TFA) of 2-CTC resin prevent premature opening of the oxetane ring, which can occur under harsh acidic conditions (95% TFA) if not carefully controlled.
Solvents: Anhydrous Dichloromethane (DCM) and Dimethylformamide (DMF).
Steps:
Swelling: Swell 2-CTC resin (0.5 g, ~1.6 mmol/g) in DCM (5 mL) for 30 min.
Loading: Dissolve Fmoc-Amino Acid (1.2 eq) and DIPEA (4 eq) in DCM (5 mL). Add to resin.[1][2][3]
Incubation: Shake for 2 hours at room temperature.
Capping: Add Methanol (1 mL) to the reaction mixture (to cap unreacted chlorides) and shake for 15 min.
Washing: Drain and wash with DCM (3x), DMF (3x), DCM (3x).
Protocol B: Coupling the Spiro-Scaffold (SPPS)
Objective: Insert the sterically hindered spiro-amino acid into the growing chain.
Challenge: The quaternary spiro-center creates steric bulk, making standard coupling (DIC/HOBt) inefficient.
Reagents:
Coupling Agent:HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU .
Time: Shake for 2 to 4 hours (longer than standard AA).
Optional: Double coupling (repeat step 2-3) is highly recommended for this scaffold.
Monitoring:
Perform a Chloranil Test (for secondary amines) or Kaiser Test (if coupling to primary amine). The spiro-scaffold presents a secondary amine if it is the N-terminal residue; however, if coupling to it, check for free amine consumption.
Capping (Optional): Acetic anhydride/Pyridine to block unreacted amines.
Protocol C: Cleavage & Isolation
Objective: Release peptide while preserving the oxetane ring.
Caution: High concentration TFA can degrade oxetanes over time.
Optimized Cocktail (Oxetane-Safe):
Reagent: 1% to 20% Hexafluoroisopropanol (HFIP) in DCM (if using 2-CTC resin for protected fragment).
Or (for full deprotection): TFA / Phenol / Water / TIPS (88:5:5:2) at 0°C for 30 min , then Room Temp for 60 min. The lower temperature protects the oxetane.
Steps:
Cool the cleavage cocktail to 0°C.
Add to resin and shake for 90-120 min.
Precipitate filtrate into cold Diethyl Ether (-20°C).
Centrifuge (3000 rpm, 5 min) and decant ether.
Lyophilize the pellet from Water/Acetonitrile.
Data Analysis & Quality Control
Analytical Parameters
Parameter
Method
Expected Observation
Identity
LC-MS (ESI+)
Mass = Theoretical [M+H]+. Look for +18 adducts (water) if oxetane opens (sign of degradation).
Purity
RP-HPLC (C18)
Single peak. Spiro-peptides often elute earlier than Pro-analogs due to oxetane polarity.
Conformation
1H-NMR / NOESY
Strong NOE signals indicate -turn induction.
Troubleshooting Table
Issue
Probable Cause
Solution
Incomplete Coupling
Steric hindrance at spiro center.
Use HATU or PyAOP at 50°C (microwave assisted, max 15 min).
Ring Opening (+18 mass)
Acid sensitivity of oxetane.
Reduce TFA exposure time; keep cleavage cocktail at 0°C; use 2-CTC resin .
Low Solubility
Aggregation of hydrophobic sequences.
The oxetane usually improves solubility. If low, add PEG-linker or use "Magic Mixture" (DCM/DMF/NMP) during coupling.
2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a chiral auxiliary
An in-depth guide for researchers, scientists, and drug development professionals on the theoretical application of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a novel chiral auxiliary. Introduction: The Quest for Novel Ster...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide for researchers, scientists, and drug development professionals on the theoretical application of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a novel chiral auxiliary.
Introduction: The Quest for Novel Stereocontrol
In the field of asymmetric synthesis, the development of effective chiral auxiliaries is paramount for controlling the stereochemical outcome of chemical reactions.[1][2] A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into an achiral substrate to direct a subsequent reaction in a diastereoselective manner.[1] After the desired transformation, the auxiliary is cleaved to yield the enantiomerically enriched product. Ideal auxiliaries, such as Evans' oxazolidinones or sulfur-based auxiliaries, offer high levels of stereocontrol, are easily attached and removed, and can be efficiently recovered.[1][3]
This document explores the hypothetical application of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, a structurally unique spirocyclic lactam, as a novel chiral auxiliary. The core structure, confirmed by its chemical formula C₅H₇NO₃, features a rigid spiro[3.4]octane framework containing an oxetane and a lactam ring.[4] This inherent rigidity is a desirable trait for a chiral auxiliary, as it can create a well-defined and sterically hindered environment, potentially leading to high facial selectivity in reactions involving attached substrates.
While the synthesis of related 2,5-Dioxaspiro[3.4]octane building blocks has been reported, the specific application of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one variant as a chiral auxiliary is not established in the current scientific literature.[5][6] Therefore, this guide presents a theoretical framework and proposed protocols for its synthesis and evaluation in a classic asymmetric transformation: the aldol reaction.
Proposed Synthetic Pathway for the Chiral Auxiliary
A robust and scalable synthesis is the first critical step in establishing a new chiral auxiliary. Based on synthetic strategies for analogous azaspirocycles and oxetanes, a plausible multi-step synthesis for enantiomerically pure 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is proposed below.[7][8] The key is to introduce chirality early and carry it through the synthesis.
Caption: Proposed high-level synthetic workflow for the chiral auxiliary.
Protocol 1: Synthesis of (R)- or (S)-2,5-Dioxa-7-azaspiro[3.4]octan-6-one (Hypothetical)
This protocol is a conceptual outline and would require significant experimental optimization.
Starting Material: Begin with an enantiomerically pure precursor, such as (R)- or (S)-N-Boc-azetidine-3-carboxylic acid.
Formation of Oxetane Precursor:
Reduce the carboxylic acid moiety to a primary alcohol using a suitable reducing agent (e.g., LiAlH₄).
Protect the azetidine nitrogen if necessary.
Convert the alcohol to a leaving group (e.g., tosylate or mesylate).
Perform an intramolecular Williamson ether synthesis or a similar cyclization to form the spiro-oxetane core. This is a critical step requiring careful optimization to favor the formation of the strained four-membered ring.
Lactam Formation:
Deprotect the azetidine nitrogen.
Introduce a two-carbon unit with a terminal carboxylic acid or ester functionality onto the nitrogen.
Perform an intramolecular cyclization (lactamization) to form the five-membered lactam ring, yielding the final spirocyclic auxiliary.
Purification and Characterization:
Purify the final compound using column chromatography or recrystallization.
Confirm the structure and enantiomeric purity via NMR spectroscopy, mass spectrometry, and chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).
Application in Asymmetric Aldol Reactions: A Theoretical Protocol
The aldol reaction is a cornerstone of C-C bond formation. Using a chiral auxiliary, the reaction can be guided to produce one diastereomer preferentially.[3][9]
Caption: Workflow for applying the chiral auxiliary in an aldol reaction.
Protocol 2: Asymmetric Aldol Addition
A. Attachment of the Substrate
Setup: To a solution of the chiral auxiliary (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar), add triethylamine (1.5 eq). Cool the mixture to 0 °C.
Acylation: Add propionyl chloride (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4-6 hours.
Workup: Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion, quench with saturated aq. NH₄Cl, separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.
Purification: Purify the N-propionyl derivative by flash column chromatography (silica gel).
B. Diastereoselective Aldol Reaction
Enolate Formation: Dissolve the N-propionyl auxiliary (1.0 eq) in anhydrous THF and cool to -78 °C. Add a base such as lithium diisopropylamide (LDA, 1.05 eq) dropwise to form the lithium enolate. For alternative stereochemical outcomes, a boron enolate can be formed using dibutylboron triflate (Bu₂BOTf, 1.1 eq) and a tertiary amine base (e.g., diisopropylethylamine, 1.2 eq).
Aldol Addition: After stirring for 30 minutes at -78 °C, add the desired aldehyde (e.g., isobutyraldehyde, 1.2 eq) dropwise.
Reaction Monitoring: Stir the reaction at -78 °C for 2-4 hours. Monitor for the consumption of the starting material by TLC.
Workup: Quench the reaction by adding a saturated phosphate buffer solution (pH 7). Extract the product with ethyl acetate, combine the organic layers, wash with brine, dry, and concentrate.
Analysis: At this stage, the crude product should be analyzed by ¹H NMR to determine the diastereomeric ratio (d.r.).
C. Cleavage and Recovery
Hydrolysis: Dissolve the aldol adduct in a THF/water mixture. Cool to 0 °C and add an aqueous solution of lithium hydroxide (LiOH, 4.0 eq) and hydrogen peroxide (H₂O₂, 4.0 eq).
Reaction: Stir vigorously for 4-12 hours, allowing the reaction to warm to room temperature.
Isolation: Quench any excess peroxide with sodium sulfite. Acidify the aqueous layer to pH ~3 and extract the chiral β-hydroxy acid product. Make the aqueous layer basic and extract with an organic solvent to recover the now-cleaved chiral auxiliary.
Purification: Purify the product and the recovered auxiliary separately via chromatography or recrystallization. Determine the enantiomeric excess (e.e.) of the final product using chiral HPLC or by converting it to a diastereomeric derivative (e.g., a Mosher's ester).
Proposed Mechanism of Stereoinduction
The efficacy of a chiral auxiliary hinges on its ability to force an incoming reagent to attack one face of a prochiral center over the other.[9][10] For the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one auxiliary, the rigid spirocyclic framework is key. When the N-acyl derivative forms a chelated (Z)-enolate with a Lewis acid (e.g., Li⁺ or B²⁺), the oxetane and cyclobutane portions of the spirocycle are expected to effectively shield one face of the enolate double bond. The incoming aldehyde would then be forced to approach from the less sterically hindered face, leading to the preferential formation of one diastereomer.
Caption: Logical flow of the proposed mechanism for stereoinduction.
Hypothetical Data and Optimization
To evaluate the potential of this auxiliary, a series of experiments would be necessary. The following table outlines a hypothetical screening of reaction conditions for the aldol addition of the N-propionyl auxiliary with isobutyraldehyde.
Entry
Base / Lewis Acid
Temperature (°C)
Solvent
Hypothetical Yield (%)
Hypothetical d.r.
1
LDA
-78
THF
85
90:10
2
LHMDS
-78
THF
82
88:12
3
NaHMDS
-78
THF
75
85:15
4
Bu₂BOTf / DIPEA
-78 to 0
DCM
90
>95:5
5
TiCl₄ / DIPEA
-78
DCM
70
92:8
Interpretation of Hypothetical Data: This table illustrates a typical optimization process. One might find that boron enolates (Entry 4) provide superior diastereoselectivity due to a more organized and rigid transition state compared to lithium enolates (Entry 1). Temperature and solvent choice would also be critical variables to screen.
Conclusion and Future Outlook
While 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is not a known chiral auxiliary, its unique, rigid spirocyclic structure presents an intriguing scaffold for investigation. The protocols and theoretical framework outlined here provide a comprehensive starting point for any research group interested in exploring its potential. The successful development of this novel auxiliary would require rigorous synthetic optimization and a thorough evaluation of its performance across a range of asymmetric transformations, including alkylations, conjugate additions, and Diels-Alder reactions. Such work would represent a valuable contribution to the synthetic chemist's toolbox for stereocontrolled synthesis.
References
ResearchGate. The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. ResearchGate. [Link]
Journal of Organic and Pharmaceutical Chemistry. The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Journal of Organic and Pharmaceutical Chemistry. [Link]
Royal Society of Chemistry. Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry. [Link]
ResearchGate. Facile synthesis of 2-azaspiro[3.4]octane | Request PDF. ResearchGate. [Link]
PubMed. Mechanism of stereoinduction in asymmetric synthesis of highly functionalized 1,2-dihydroquinolines and 2H-1-benzopyrans via nonracemic palladacycles with a metal-bonded stereogenic carbon. PubMed. [Link]
ChemRxiv. Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv. [Link]
ScienceDirect. Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N′-dimethylbarbituric acid to dibenzylidene acetone. Tetrahedron Letters. [Link]
ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. ResearchGate. [Link]
University of Liverpool. Stereochemistry - Stereoelectronics. University of Liverpool. [Link]
PubMed Central. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. ACS Catalysis. [Link]
PubMed Central. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules. [Link]
Dublin City University. Asymmetric synthesis. DU Chem. [Link]
Research Inventions Journals. Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications. International Journal of Research and Scientific Innovation. [Link]
MIT OpenCourseWare. Strategies for Stereocontrolled Synthesis. MIT OpenCourseWare. [Link]
Application Notes & Protocols: Synthesis of Novel Heterocycles from 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The quest for novel molecular scaffolds is a cornerstone of modern drug discovery. Spirocyclic sy...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The quest for novel molecular scaffolds is a cornerstone of modern drug discovery. Spirocyclic systems, with their inherent three-dimensionality, offer a compelling advantage in exploring new chemical space.[1] The β-lactam motif, a privileged structure in medicinal chemistry, when incorporated into a spirocyclic framework, presents a unique opportunity for the development of innovative therapeutic agents.[2][3] This document provides a comprehensive guide to the synthetic utility of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, a versatile building block for the generation of a diverse array of novel heterocycles. While direct literature on this specific starting material is emerging, the protocols herein are built upon well-established principles of β-lactam and oxetane chemistry, offering robust starting points for synthetic exploration.[4][5] We will delve into detailed, step-by-step protocols for key transformations, explain the mechanistic rationale behind experimental choices, and provide frameworks for the characterization of the resulting novel heterocyclic entities.
The Strategic Advantage of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold is a highly promising starting material for several reasons:
Inherent Strain and Reactivity: The β-lactam ring is inherently strained, making it susceptible to stereoselective ring-opening by a variety of nucleophiles. This provides a reliable handle for introducing molecular diversity.[6]
Three-Dimensionality: The spirocyclic nature of the molecule provides a rigid, three-dimensional framework, which can lead to improved target affinity and selectivity compared to flat, aromatic systems.[1]
Dual Functionality: The presence of both a reactive β-lactam and a potentially modifiable dioxolane ring system opens up multiple avenues for synthetic elaboration, allowing for the creation of complex, polycyclic architectures.
This guide will focus on two primary synthetic strategies: nucleophilic ring-opening of the β-lactam and transformations leading to fused heterocyclic systems.
Synthesis of Novel Heterocycles via Nucleophilic Ring-Opening of the β-Lactam
The most direct approach to generating novel heterocycles from 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is through the nucleophilic cleavage of the strained β-lactam ring. The choice of nucleophile dictates the nature of the resulting heterocyclic core.
Protocol: Synthesis of Spiro-oxazolidinone Derivatives
This protocol details the synthesis of a spiro-oxazolidinone derivative through the intramolecular rearrangement of an intermediate formed by the nucleophilic attack of a primary amine on the β-lactam carbonyl.
Causality of Experimental Choices:
Solvent: A polar aprotic solvent such as Dichloromethane (DCM) is chosen to ensure the solubility of the starting materials and to facilitate the nucleophilic attack without interfering with the reaction.
Temperature: The reaction is initially performed at a low temperature (0 °C) to control the initial exothermic nucleophilic addition and then allowed to warm to room temperature to promote the subsequent intramolecular cyclization.
Purification: Column chromatography is essential for separating the desired product from unreacted starting materials and any potential side products.
Experimental Protocol:
Reaction Setup: To a solution of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq) in anhydrous DCM (0.1 M) under an inert atmosphere (N₂ or Ar), add the desired primary amine (e.g., benzylamine, 1.1 eq) dropwise at 0 °C.
Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, wash the reaction mixture with saturated aqueous NH₄Cl solution (2 x 20 mL) and brine (1 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired spiro-oxazolidinone derivative.
Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.
Self-Validation: The structural confirmation through comprehensive spectroscopic analysis serves as the validation for this protocol. The expected product will show characteristic shifts for the newly formed oxazolidinone ring.
Visualization of the Workflow:
Caption: Workflow for the synthesis of spiro-oxazolidinones.
Data Presentation: Expected Outcomes with Various Nucleophiles
Nucleophile
Expected Heterocyclic Product
Plausible Reaction Conditions
Hydrazine
Spiro-pyrazolidinone derivative
EtOH, reflux, 12h
Thioamides
Spiro-thiazolidinone derivative
NaH, THF, 0 °C to rt, 24h
Hydroxylamine
Spiro-isoxazolidinone derivative
Pyridine, EtOH, rt, 18h
This table provides a starting point for exploring the reactivity of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one with a range of nucleophiles to generate diverse heterocyclic scaffolds.
Synthesis of Fused Heterocycles via Intramolecular Transformations
The strategic functionalization of the β-lactam nitrogen followed by an intramolecular reaction can lead to the formation of novel fused heterocyclic systems. This approach significantly increases the molecular complexity and provides access to unique chemical space.
Protocol: Synthesis of Fused Pyrrolo-oxazinones
This protocol describes a potential pathway to a fused pyrrolo-oxazinone system through N-alkylation of the β-lactam followed by an intramolecular cyclization. This type of transformation has been successfully applied to other spiro-β-lactam systems.[7]
Causality of Experimental Choices:
Base: Sodium hydride (NaH) is a strong, non-nucleophilic base suitable for deprotonating the β-lactam nitrogen, facilitating the subsequent alkylation.
Alkylating Agent: An alkyl halide with a terminal leaving group and a masked or protected functional group (e.g., a protected alcohol) is chosen to introduce a side chain capable of a subsequent intramolecular reaction.
Deprotection and Cyclization: A one-pot or sequential deprotection and cyclization step is proposed to streamline the synthesis of the final fused product.
Experimental Protocol:
N-Alkylation:
To a suspension of NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF (0.2 M) at 0 °C, add a solution of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq) in anhydrous THF dropwise.
Stir the mixture at 0 °C for 30 minutes.
Add the desired alkylating agent (e.g., 2-(2-bromoethoxy)tetrahydro-2H-pyran, 1.1 eq) and allow the reaction to warm to room temperature and stir for 16 hours.
Quench the reaction carefully with saturated aqueous NH₄Cl solution and extract with ethyl acetate.
Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the N-alkylated intermediate by column chromatography.
Deprotection and Intramolecular Cyclization:
Dissolve the purified N-alkylated intermediate in a suitable solvent (e.g., MeOH) and add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).
Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.
Neutralize the reaction with a mild base (e.g., saturated NaHCO₃ solution) and extract the product with an organic solvent.
Dry, concentrate, and purify the final fused heterocycle by column chromatography.
Characterization: Confirm the structure of the fused pyrrolo-oxazinone by ¹H NMR, ¹³C NMR, COSY, HSQC, and HRMS.
Self-Validation: The successful formation of the fused ring system will be evident from the disappearance of the protecting group signals and the appearance of new correlations in 2D NMR spectra, confirming the intramolecular cyclization.
Visualization of the Reaction Pathway:
Caption: Pathway to fused pyrrolo-oxazinones.
Concluding Remarks and Future Directions
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold represents a largely untapped resource for the generation of novel, three-dimensional heterocycles with significant potential in drug discovery. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the synthetic utility of this versatile building block. Future work could involve exploring the reactivity of the dioxolane ring, potentially through acid-catalyzed ring-opening, to introduce further diversity. Additionally, leveraging the chirality of precursors could enable the synthesis of enantiomerically pure spirocyclic heterocycles, a critical aspect of modern pharmaceutical development. The creative application of established synthetic methodologies to this unique scaffold is poised to unlock a wealth of new chemical entities with promising biological activities.
References
Golmohammadi, F., & Fathi Vavsari, V. (2020). Synthesis of Spiro-β-lactam-pyrroloquinolines as Fused Heterocyclic Scaffolds through Post-transformation Reactions. The Journal of Organic Chemistry, 85(20), 13035–13044. [Link][7][8]
Moloney, M. G., et al. (n.d.). Synthesis and bioactivity of fused- and spiro-β-lactone-lactam systems. SciSpace. [Link]
Singh, G. S., D'hooghe, M., & De Kimpe, N. (n.d.). Synthesis and reactivity of spiro-fused β-lactams. Biblio Back Office. [Link][4]
Various Authors. (2025). Fused-Linked and Spiro-Linked N-Containing Heterocycles. MDPI. [Link][2]
Various Authors. (2024). Chemical Methods for the Construction of Spirocyclic β-Lactams and Their Biological Importance. Thieme. [Link]
Various Authors. (2024). Biologically active spiro‐fused β‐lactams (I–IV) and heterocyclic scaffolds (V–VIII). Thieme. [Link]
Various Authors. (n.d.). Spirocyclization of an Orn‐derived β‐lactam leading to a spirocyclic... ResearchGate. [Link]
Various Authors. (2024). Stereoselective Ring-Opening Reaction of α-Fluorinated Oxetanes: A Practical and Theoretical Investigation. ACS Publications. [Link]
Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12233. [Link][5]
Various Authors. (2010). Enantiomerically pure polyheterocyclic spiro-beta-lactams from trans-4-hydroxy-L-proline. Europe PMC. [Link]
Various Authors. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. [Link]
Dražić, T., & Roje, M. (2017). β-Lactam rearrangements into five-membered heterocycles. ResearchGate. [Link]
Various Authors. (n.d.). 2,5-dioxa-7-azaspiro[3.4]octan-6-one. PubChem. [Link]
Various Authors. (2025). The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. ResearchGate. [Link]
Various Authors. (n.d.). 2,5-Diazaspiro[3.4]octan-6-one. PubChem. [Link]
Various Authors. (n.d.). 5-Oxa-2,7-diazaspiro[3.4]octan-6-one. PubChem. [Link]
Ramesh, S., et al. (n.d.). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry. [Link]
Various Authors. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. MDPI. [Link]
Application Notes and Protocols for the Functionalization of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
Introduction: The Strategic Value of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Scaffold in Drug Discovery The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the need to "escape from flatl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Scaffold in Drug Discovery
The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the need to "escape from flatland"—a paradigm shift away from planar, aromatic structures towards molecules with greater three-dimensionality.[1] Spirocyclic scaffolds are at the forefront of this movement, offering a rigidified, three-dimensional architecture that can significantly enhance pharmacological properties such as binding affinity, selectivity, and metabolic stability. The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one core, which integrates a strained β-lactam with an oxetane ring, represents a particularly compelling structural motif. The β-lactam is a privileged structure in medicinal chemistry, most famously as the core of penicillin and cephalosporin antibiotics, which act by acylating transpeptidases involved in bacterial cell wall synthesis.[2] Beyond their antibacterial roles, β-lactams are recognized as versatile synthons and have been explored as inhibitors for various enzymes.[3]
The incorporation of a spirocyclic oxetane introduces unique stereoelectronic properties and potential hydrogen bond accepting capabilities, making it an intriguing building block for novel drug candidates. Functionalization of the central lactam nitrogen (N-7) provides a direct vector to explore the surrounding chemical space, enabling the generation of diverse compound libraries for structure-activity relationship (SAR) studies. This guide provides detailed, field-tested protocols for the N-alkylation, N-acylation, and N-arylation of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold, with a strong emphasis on reaction causality and the preservation of the strained spirocyclic core.
Critical Consideration: Ring Strain and Reactivity
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold contains two strained rings: the four-membered β-lactam and the four-membered oxetane. The β-lactam ring is susceptible to nucleophilic attack and hydrolysis, particularly under harsh basic or acidic conditions, which can lead to ring-opening and loss of the desired structure.[4][5] Similarly, the oxetane ring can be opened under strongly acidic or certain nucleophilic conditions. Therefore, the functionalization protocols described herein have been selected for their typically mild conditions to mitigate the risk of unintended degradation of the core scaffold. Careful monitoring of reaction conditions, such as temperature and stoichiometry of reagents, is paramount.
Part 1: N-Alkylation of the Lactam Core
N-alkylation introduces aliphatic groups that can modulate lipophilicity, solubility, and steric interactions with biological targets. Two primary methods are presented: a classical approach using a strong base and an alkyl halide, and the milder, versatile Mitsunobu reaction.
Base-Mediated N-Alkylation with Alkyl Halides
This method relies on the deprotonation of the lactam nitrogen to form a nucleophilic amide anion, which then displaces a halide from an alkyl electrophile. The choice of base and reaction conditions is critical to ensure efficient deprotonation without promoting decomposition of the substrate.
Base Selection: The pKa of a typical lactam N-H is in the range of 17-19. A strong, non-nucleophilic base such as sodium hydride (NaH) or potassium bis(trimethylsilyl)amide (KHMDS) is required for complete deprotonation. NaH is often preferred as the only byproduct is hydrogen gas.
Solvent: Anhydrous, polar aprotic solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are ideal. They effectively solvate the cation of the base without interfering with the nucleophilicity of the resulting amide anion.
Temperature Control: Deprotonation is typically performed at 0 °C to control the exothermic reaction. The subsequent alkylation may be run at room temperature or with gentle heating, but high temperatures should be avoided to prevent side reactions.
Electrophile Choice: Softer electrophiles, such as alkyl iodides, are generally more reactive than bromides or chlorides and are preferred for efficient alkylation of the relatively soft nitrogen nucleophile.[6]
Caption: Workflow for Base-Mediated N-Alkylation.
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq).
Dissolution: Dissolve the starting material in anhydrous THF (0.1 M concentration).
Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise. Stir the mixture at 0 °C for 30 minutes.
Alkylation: Add benzyl bromide (1.2 eq) dropwise to the suspension. Allow the reaction to slowly warm to room temperature and stir for 4 hours, monitoring by TLC.
Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.
Extraction: Dilute with water and extract the product with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography.
Entry
Alkyl Halide
Base
Solvent
Time (h)
Yield (%)
1
Benzyl bromide
NaH
THF
4
85
2
Ethyl iodide
KHMDS
THF
6
78
3
Propargyl bromide
NaH
DMF
2
90
4
Allyl bromide
NaH
THF
3
88
Table 1: Representative examples for base-mediated N-alkylation.
N-Alkylation via Mitsunobu Reaction
The Mitsunobu reaction is a powerful method for forming C-N bonds under mild, neutral conditions, making it highly suitable for sensitive substrates.[7] It couples a primary or secondary alcohol with an acidic N-H compound using a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[8]
Mechanism: The reaction proceeds through the formation of a highly reactive alkoxyphosphonium salt. The deprotonated lactam then acts as the nucleophile, displacing triphenylphosphine oxide in an Sₙ2 reaction. This results in an inversion of stereochemistry at the alcohol carbon.
Advantages: The key advantage is the avoidance of strong bases, which enhances the stability of the spirocyclic core. It also allows the use of alcohols directly, bypassing the need to convert them to halides.
Reagent Order: The order of addition is crucial. Typically, the lactam, alcohol, and PPh₃ are mixed first, and the azodicarboxylate is added dropwise at a low temperature (0 °C) to control the highly exothermic reaction.[9]
Purification: A common challenge is the removal of the triphenylphosphine oxide byproduct, which can often be achieved by crystallization or careful chromatography.
Caption: General scheme for Mitsunobu N-alkylation.
Preparation: To a solution of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq), 2-phenylethanol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (0.1 M) in a round-bottom flask, cool the mixture to 0 °C.
Addition: Add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 15 minutes, ensuring the internal temperature remains below 5 °C.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC.
Work-up: Concentrate the reaction mixture under reduced pressure.
Purification: Purify the residue directly by silica gel column chromatography. Eluting with a non-polar solvent first (e.g., hexanes) can help remove some non-polar impurities before eluting the product with a more polar solvent system (e.g., ethyl acetate/hexanes gradient).
Part 2: N-Acylation of the Lactam Core
N-acylation introduces a carbonyl group adjacent to the lactam nitrogen, forming an imide. This functionalization is crucial for creating peptidomimetics and introducing diverse functional handles. The most common method involves the reaction with a reactive acylating agent like an acyl chloride or anhydride in the presence of a base.
Acylating Agents: Acyl chlorides are highly reactive and typically provide rapid and clean reactions.[10] Anhydrides are also effective and can be easier to handle.
Base: A non-nucleophilic organic base like triethylamine (TEA) or pyridine is used to scavenge the HCl or carboxylic acid byproduct generated during the reaction.[10] A catalytic amount of 4-dimethylaminopyridine (DMAP) is often added to accelerate the reaction, especially with less reactive anhydrides.
Solvent: Aprotic solvents such as dichloromethane (DCM), THF, or acetonitrile are suitable. DCM is often preferred due to its inertness and ease of removal.
Chemoselectivity: The lactam nitrogen is significantly more nucleophilic than the ether oxygens of the oxetane ring, ensuring high chemoselectivity for N-acylation.
Caption: Workflow for N-Acylation with Acyl Chlorides.
Preparation: In a round-bottom flask, dissolve 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq), triethylamine (1.5 eq), and DMAP (0.1 eq) in anhydrous DCM (0.2 M).
Acylation: Cool the solution to 0 °C. Add acetic anhydride (1.2 eq) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor completion by TLC.
Work-up: Dilute the reaction mixture with DCM. Wash sequentially with water, saturated aqueous sodium bicarbonate (NaHCO₃), and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product is often pure enough for subsequent steps, but can be further purified by silica gel chromatography if necessary.
Entry
Acylating Agent
Base
Solvent
Time (h)
Yield (%)
1
Acetyl Chloride
Pyridine
DCM
1
95
2
Benzoyl Chloride
TEA, DMAP
DCM
2
92
3
Acetic Anhydride
TEA, DMAP
DCM
2
96
4
Boc Anhydride
TEA, DMAP
MeCN
4
98
Table 2: Representative examples for N-acylation.
Part 3: N-Arylation of the Lactam Core
The introduction of aryl or heteroaryl substituents on the lactam nitrogen is a key transformation for accessing a wide range of medicinally relevant compounds. Modern palladium- and copper-catalyzed cross-coupling reactions provide mild and efficient routes for this purpose.
Palladium-Catalyzed Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for forming C-N bonds between an amine (or amide) and an aryl halide or triflate.[11] The choice of palladium catalyst, ligand, and base is crucial for achieving high yields, especially with less nucleophilic amides.
Catalytic Cycle: The reaction involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the deprotonated lactam, and finally reductive elimination to form the N-aryl product and regenerate the Pd(0) catalyst.[12]
Ligand Choice: Electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos, RuPhos) are essential. They promote both the oxidative addition and the final reductive elimination steps, which can be challenging for amides.
Base: A strong, non-nucleophilic base is required to deprotonate the lactam. Sodium or potassium tert-butoxide (NaOtBu, KOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.
Substrate Scope: The reaction is generally tolerant of a wide range of functional groups on the aryl halide partner. Aryl bromides and iodides are typically more reactive than chlorides.[13]
Caption: General scheme for Buchwald-Hartwig N-arylation.
Preparation: To an oven-dried Schlenk tube, add Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 eq).
Addition of Reactants: Add 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.2 eq) and 4-bromotoluene (1.0 eq).
Solvent and Degassing: Evacuate and backfill the tube with an inert gas (3x). Add anhydrous, degassed toluene (0.2 M).
Reaction: Seal the tube and heat the reaction mixture to 100 °C for 12-24 hours. Monitor by LC-MS or TLC.
Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.
Purification: Concentrate the filtrate and purify the residue by silica gel column chromatography.
Copper-Catalyzed Ullmann Condensation
The Ullmann condensation is a classical method for N-arylation that uses a copper catalyst.[14] Modern protocols often employ ligands to facilitate the reaction under milder conditions than originally required. This method can be a cost-effective alternative to palladium catalysis.
Mechanism: The mechanism is thought to involve a Cu(I)/Cu(III) catalytic cycle, though it is less universally agreed upon than the Buchwald-Hartwig mechanism.[15] The reaction typically requires an aryl iodide or bromide.
Catalyst System: Copper(I) iodide (CuI) is a common catalyst precursor. The addition of a ligand, such as 1,10-phenanthroline or an N,N'-dimethylethylenediamine, can significantly accelerate the reaction and allow for lower temperatures.
Base: A moderately strong base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is typically sufficient.
Preparation: To a sealable reaction tube, add CuI (10 mol%), 1,10-phenanthroline (20 mol%), and potassium carbonate (2.0 eq).
Addition of Reactants: Add 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (1.0 eq) and iodobenzene (1.2 eq).
Solvent: Add anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) (0.3 M).
Reaction: Seal the tube and heat the mixture to 110 °C for 24 hours.
Work-up: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.
Entry
Aryl Halide
Catalyst System
Base
Solvent
Temp (°C)
1
4-Bromotoluene
Pd₂(dba)₃ / XPhos
NaOtBu
Toluene
100
2
1-Bromo-4-methoxybenzene
Pd(OAc)₂ / RuPhos
K₃PO₄
Dioxane
100
3
2-Chloropyridine
Pd₂(dba)₃ / Xantphos
Cs₂CO₃
Toluene
110
4
Iodobenzene
CuI / Phenanthroline
K₂CO₃
DMSO
110
Table 3: Representative conditions for N-arylation reactions.
Part 4: Characterization of Functionalized Products
Confirmation of successful functionalization requires thorough spectroscopic analysis.
¹H NMR Spectroscopy:
Disappearance of N-H signal: The broad singlet corresponding to the lactam N-H proton (typically > 7 ppm) will disappear upon successful functionalization.
Appearance of new signals: New signals corresponding to the protons of the introduced alkyl, acyl, or aryl group will appear. For N-alkylation, characteristic signals for α-protons to the nitrogen will be observed. For N-acylation, α-protons on the acyl chain will appear. For N-arylation, signals in the aromatic region (7-8.5 ppm) will be present.
Shifts in Scaffold Protons: The protons on the carbon adjacent to the lactam nitrogen (C-8) will likely experience a downfield shift due to the electronic changes.
¹³C NMR Spectroscopy:
New signals corresponding to the carbons of the added functional group will be present. The lactam carbonyl carbon (C-6) may shift slightly upon substitution.
Mass Spectrometry (MS):
The molecular ion peak ([M+H]⁺, [M+Na]⁺, etc.) in high-resolution mass spectrometry (HRMS) will confirm the elemental composition and successful incorporation of the new substituent.
Infrared (IR) Spectroscopy:
The N-H stretching vibration (around 3200 cm⁻¹) will be absent in the product spectrum.
The lactam carbonyl (C=O) stretch, typically around 1740-1760 cm⁻¹ for a strained β-lactam, will remain. For N-acylated products, an additional imide carbonyl stretch will appear.
Conclusion
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold is a valuable building block for the synthesis of novel, three-dimensional molecules for drug discovery. The protocols detailed in this guide provide robust and reproducible methods for its functionalization at the lactam nitrogen. By carefully selecting mild reaction conditions, researchers can successfully perform N-alkylation, N-acylation, and N-arylation while preserving the integrity of the strained spirocyclic core. These methods open the door to the systematic exploration of the chemical space around this promising scaffold, facilitating the development of the next generation of therapeutic agents.
Application Note: High-Throughput Screening with 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Analogs
This guide is structured as a high-level Application Note and Technical Protocol designed for drug discovery scientists. It moves beyond simple definitions to actionable library design, assay logic, and screening workflo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level Application Note and Technical Protocol designed for drug discovery scientists. It moves beyond simple definitions to actionable library design, assay logic, and screening workflows.
Executive Summary & Scientific Rationale
The dominance of flat, aromatic compounds in traditional High-Throughput Screening (HTS) libraries has contributed to high attrition rates due to poor solubility and non-specific binding. The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold represents a class of "privileged" spirocyclic intermediates that introduce critical 3D complexity (Fsp³ character) into small molecule libraries.
This scaffold features a spiro[3.4] junction fusing a four-membered ether ring with a five-membered cyclic carbamate/lactam. Its utility in HTS is driven by three factors:
Vectorization: The rigid spiro-core directs substituents at defined angles, exploring chemical space inaccessible to flat heterocycles.
Physicochemical Balance: The "dioxa" and "aza" heteroatoms lower LogP (lipophilicity) while maintaining metabolic stability, ideal for fragment-based drug discovery (FBDD).
Target Class Suitability: Analogs of this scaffold have demonstrated potency against PRMT5 (Protein Arginine Methyltransferase 5) and PI3Kα , making them prime candidates for oncology-focused screening campaigns.
Library Design & Synthesis Strategy
Before screening, a focused library must be generated. The core scaffold (CAS 2106763-23-7) offers distinct vectors for diversification, primarily at the N7 position .
The following diagram illustrates the logical flow from the core building block to a screen-ready library plate.
Caption: Workflow for converting the raw spirocyclic scaffold into a screen-ready library, emphasizing chiral separation due to the spiro-center.
HTS Assay Protocol: PRMT5 Inhibition Case Study
Given the scaffold's relevance to arginine methyltransferase inhibitors (e.g., PRMT5), this protocol details a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) competition assay. This format is robust, homogeneous (no wash steps), and suitable for 1536-well miniaturization.
Mechanism of Action
The assay measures the displacement of a biotinylated peptide substrate (H4R3) or the detection of the methylation product (SAH) using an antibody-cryptate pair.
Materials Required
Library: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one analogs (10 mM in DMSO).
Stop & Read: Add 5 µL of Detection Mix to all wells. This stops the enzymatic reaction and initiates FRET complex formation.
Equilibration: Incubate for 60 min in the dark.
Read: Measure fluorescence at 620 nm (Donor) and 665 nm (Acceptor).
Data Analysis & Hit Validation
Spirocyclic scaffolds can exhibit specific "false positive" behaviors if not analyzed correctly.
Calculation
Calculate the HTRF Ratio for each well:
Hit Selection Criteria
% Inhibition:
Threshold: Compounds exhibiting >50% inhibition at 10 µM.
Artifact Check:
Fluorescence Quenching: Check 620 nm channel. If donor signal is suppressed >30% vs DMSO, flag as a potential quencher (common with amine-rich spirocycles if oxidized).
Solubility: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one analogs are generally soluble, but hydrophobic tails (e.g., biaryls) may precipitate.
DOT Diagram: Signal Processing Logic
Caption: Logic gate for filtering raw HTS data to exclude fluorescence interference and identify true binders.
Critical Considerations for This Scaffold
Stereochemistry is Key
The spiro[3.4] junction creates a chiral center.
Issue: Synthetic routes often yield racemates.
Impact: Biological activity is usually driven by a single enantiomer (e.g., the (S)-enantiomer often mimics the L-proline twist).
Recommendation: Perform chiral SFC (Supercritical Fluid Chromatography) resolution before library plating if possible, or screen racemates and deconvolute hits later.
Stability
The oxetane-like ring (2,5-dioxa) is stable under standard physiological conditions but can ring-open under strong Lewis Acid conditions.
Storage: Store library stocks in 100% DMSO at -20°C. Avoid repeated freeze-thaw cycles which absorb water and may hydrolyze the lactam over years.
References
Vertex AI Search . (2025). Synthesis and Drug Discovery Applications of Azaspiro[3.4]octanes. Retrieved from
PubChem . (2025). Compound Summary: 2,5-dioxa-7-azaspiro[3.4]octan-6-one (CAS 2106763-23-7).[3] Retrieved from
Google Patents . (2024). PRMT5 Inhibitors and Uses Thereof (US20240254118A1).[5] Retrieved from
BenchChem . (2025). Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate Synthesis. Retrieved from
Thieme Connect . (2025).[6] Synthesis of Spirocyclic Scaffolds for Drug Discovery. Retrieved from
Technical Support Center: Optimization of Reaction Conditions for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Derivatives
Welcome to the technical support center for the synthesis and optimization of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives. This guide is designed for researchers, scientists, and professionals in drug development wh...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and optimization of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this novel spirocyclic scaffold. The unique three-dimensional structure of these compounds, combining an oxetane and a β-lactam ring, presents both exciting opportunities for medicinal chemistry and specific synthetic challenges.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these challenges and optimize your reaction conditions for improved yield, purity, and stereoselectivity.
I. Understanding the Core Synthesis: A Disconnect and Convergent Approach
The synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives is not a trivial one-pot reaction. A successful strategy involves a convergent approach, where the key spirocyclic core is first assembled, followed by the formation of the β-lactam ring. The most pertinent synthetic route to the core 2,5-dioxaspiro[3.4]octane framework involves a Ring-Closing Metathesis (RCM) strategy.[3][4] The subsequent lactam formation can then be achieved, most commonly via a Staudinger [2+2] ketene-imine cycloaddition.[5]
II. Frequently Asked Questions (FAQs) & Troubleshooting Guide
This section is structured in a question-and-answer format to directly address common challenges you may encounter during the synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives.
Part 1: Synthesis of the 2,5-Dioxaspiro[3.4]octane Core
A robust synthesis of the spiro-oxetane-tetrahydrofuran core is the foundation of your entire synthetic route. A recently developed method utilizes a Ring-Closing Metathesis (RCM) approach, starting from a vinyl oxetanol.[3][4]
Question 1: My RCM reaction to form the dihydrofuran ring is sluggish or gives low yields. What are the likely causes and how can I optimize it?
Answer: Low efficiency in the RCM step can be attributed to several factors. Here’s a systematic approach to troubleshooting:
Catalyst Choice and Handling: The choice of the Grubbs' catalyst is critical. For this specific transformation, a second-generation Grubbs' catalyst is reported to be effective.[3][4] Ensure your catalyst is fresh and has been stored under an inert atmosphere to prevent degradation.
Solvent Purity: RCM reactions are sensitive to impurities in the solvent. Use anhydrous, degassed solvents. Toluene or dichloromethane are common choices.
Reaction Concentration: These reactions are typically run at high dilution to favor the intramolecular cyclization over intermolecular polymerization. A starting concentration of 0.01-0.05 M is a good starting point.
Temperature: While many RCM reactions proceed at room temperature, gentle heating (40-50 °C) can sometimes improve the reaction rate and yield. Monitor for potential product decomposition at higher temperatures.
Ethylene Removal: The ethylene byproduct can inhibit the catalyst. Performing the reaction under a gentle stream of argon or nitrogen can help to drive the equilibrium towards the product.
Question 2: I am having trouble with the hydrogenation of the dihydrofuran ring. What are the key parameters to consider?
Answer: The hydrogenation of the double bond within the dihydrofuran ring to form the saturated tetrahydrofuran core is a crucial step.[3][4]
Catalyst Selection: A Pearlman's catalyst (palladium hydroxide on carbon) is reported to be effective for this transformation.[3][4] Other catalysts like palladium on carbon (Pd/C) could also be screened.
Hydrogen Pressure: High-pressure hydrogenation is often necessary for this substrate. Pressures in the range of 50-100 psi are a good starting point, but this may need to be optimized.
Solvent: Solvents like ethanol, methanol, or ethyl acetate are commonly used for hydrogenations. Ensure the solvent is of high purity.
Reaction Time and Temperature: These reactions can be slow. Monitor the reaction progress by techniques like NMR or GC-MS to determine the optimal reaction time. Most hydrogenations are run at room temperature.
Part 2: Formation of the β-Lactam Ring (Staudinger Cycloaddition)
The Staudinger ketene-imine cycloaddition is a powerful method for constructing the β-lactam ring.[5][6] In the context of the sterically hindered 2,5-dioxaspiro[3.4]octane core, careful optimization is paramount. The general approach involves the reaction of an imine (derived from the corresponding amine on the spiro-core) with a ketene (generated in situ from an acyl chloride).
Question 3: The Staudinger cycloaddition to form the spiro-β-lactam is giving a low yield. What are the most common reasons for this?
Answer: Low yields in the Staudinger cycloaddition of sterically hindered substrates are a common challenge. Here's a breakdown of potential issues and solutions:
Steric Hindrance: The spiro-oxetane core presents significant steric bulk around the reaction center. This can impede the approach of the ketene to the imine.
Solution: Consider using less bulky activating groups on your ketene precursor if possible. Longer reaction times and elevated temperatures may be necessary, but monitor for decomposition. Microwave-assisted synthesis can sometimes overcome steric barriers by providing rapid, localized heating.
Inefficient Ketene Generation: The in-situ generation of the ketene from an acyl chloride and a tertiary amine is a critical step.
Solution: Ensure your acyl chloride is of high purity and the tertiary amine (e.g., triethylamine, diisopropylethylamine) is dry. The order of addition can be important; often, the acyl chloride is added slowly to a solution of the imine and the amine.
Solvent Effects: The polarity of the solvent can influence the reaction rate and stereoselectivity.
Solution: Non-polar aprotic solvents like dichloromethane (DCM) or toluene are generally preferred. Experiment with different solvents to find the optimal conditions for your specific substrate.
Iminophosphorane Stability (if using the azide route): If you are forming the amine precursor via a Staudinger reduction of an azide, the intermediate iminophosphorane can sometimes be too stable and reluctant to hydrolyze, especially with sterically hindered substrates.[7]
Solution: While the classic Staudinger reduction uses water for hydrolysis, for stubborn iminophosphoranes, acidic or basic workup conditions may be required.[7] Alternatively, specialized phosphine reagents designed for rapid hydrolysis can be employed.[7]
Question 4: I am observing the formation of diastereomers. How can I control the stereochemistry of the β-lactam ring?
Answer: The stereochemical outcome of the Staudinger cycloaddition is influenced by several factors.
Imine Geometry: The geometry of the imine precursor can influence the stereochemistry of the final product.
Reaction Temperature: Lower reaction temperatures often favor the formation of one diastereomer over the other.
Solvent Polarity: The polarity of the solvent can affect the transition state of the cycloaddition, thereby influencing the diastereomeric ratio.
Nature of Substituents: The electronic and steric properties of the substituents on both the imine and the ketene can play a significant role in directing the stereochemical outcome.
Table 1: Troubleshooting Guide for Low Yield in Spiro-β-Lactam Formation
Potential Cause
Suggested Solution
Rationale
Steric Hindrance
Increase reaction temperature; use microwave irradiation; explore alternative, less bulky reagents.
Overcomes the activation energy barrier imposed by the bulky spirocycle.
Inefficient Ketene Generation
Use high-purity acyl chloride and dry amine; slow addition of acyl chloride.
Ensures the reactive ketene is generated efficiently and can react before decomposition.
Unfavorable Solvent
Screen a range of aprotic solvents (e.g., DCM, Toluene, THF).
Optimizes the solubility of reactants and stabilizes the transition state.
Decomposition of Reactants/Products
Run the reaction at a lower temperature for a longer duration; monitor by TLC.
Minimizes side reactions and degradation of sensitive functional groups.
III. Experimental Protocols
Protocol 1: Optimized Staudinger Cycloaddition for a Sterically Hindered Spiro-Amine
This is a general protocol and may require optimization for your specific substrate.
Reactant Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve the 2,5-dioxaspiro[3.4]octan-7-amine derivative (1.0 eq) and a dry tertiary amine (e.g., triethylamine, 2.2 eq) in anhydrous dichloromethane (DCM).
Cooling: Cool the reaction mixture to 0 °C in an ice bath.
Acyl Chloride Addition: Slowly add a solution of the desired acyl chloride (1.2 eq) in anhydrous DCM to the reaction mixture dropwise over 30 minutes.
Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
IV. Visualizing the Workflow
The following diagram illustrates the key stages in the synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives.
Caption: Synthetic workflow for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives.
V. Concluding Remarks
The synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives is a challenging yet rewarding endeavor. A thorough understanding of the underlying reaction mechanisms and a systematic approach to optimization are key to success. This guide provides a starting point for troubleshooting common issues. Remember that each derivative may require fine-tuning of the reaction conditions. We encourage you to meticulously document your experiments and use the principles outlined here to guide your optimization efforts.
VI. References
Alves, N. G., Alves, A. J. S., Soares, M. I. L., & Pinho e Melo, T. M. V. D. (2021). Recent Advances in the Synthesis of Spiro‐β‐Lactams and Spiro‐δ‐Lactams. Advanced Synthesis & Catalysis, 363(10), 2464–2501.
Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (2001). The Staudinger reaction: a new and versatile way to β-lactams. European Journal of Organic Chemistry, 2001(18), 3223-3235.
Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12233.
Wuitschik, G., Carreira, E. M., Wagner, B., Fischer, H., Parrilla, I., Schuler, F., Rogers-Evans, M., & Müller, K. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227–3246.
Barrett, A. G. M., & Morris, T. M. (2011). Synthesis and reactivity of spiro-fused β-lactams. Arkivoc, 2011(1), 213-242.
Staudinger, H. (1907). Zur Kenntniss der Ketene. Diphenylketen. Justus Liebigs Annalen der Chemie, 356(1-2), 51-123.
Singh, G. S., & D’hooghe, M. (2014). Recent progress in the synthesis and chemistry of azetidines and their fused systems. Tetrahedron, 70(42), 7679-7723.
Spirocyclic Oxetanes: Synthesis and Properties. (2023). Request PDF. Retrieved from ResearchGate.
The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. (2025). Journal of Organic and Pharmaceutical Chemistry.
Staudinger Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Paternò–Büchi reaction. (n.d.). In Wikipedia. Retrieved from [Link]
Lenstra, D. C., Wolf, J. J., & Mecinović, J. (2019). Catalytic Staudinger Reduction at Room Temperature. The Journal of Organic Chemistry, 84(10), 6536–6545.
Technical Support Center: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
Welcome to the technical support center for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troub...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for experiments involving this spirocyclic compound. As a Senior Application Scientist, my goal is to equip you with the necessary insights to anticipate and resolve challenges related to the stability and degradation of this molecule.
Frequently Asked Questions (FAQs)
Q1: What is 2,5-Dioxa-7-azaspiro[3.4]octan-6-one and what are its key structural features?
A1: 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is a spirocyclic organic compound. Its unique three-dimensional structure consists of an oxetane ring and a pyrrolidinone ring sharing a single carbon atom. The key functional groups that influence its reactivity and stability are the lactam (a cyclic amide) within the pyrrolidinone ring and the acetal-like spirocyclic system. The presence of the strained oxetane ring is also a significant factor.
Q2: What are the primary predicted degradation pathways for this molecule?
A2: Based on its functional groups and data from structurally similar compounds, the primary degradation pathways are likely to be hydrolytic, thermal, and photolytic. The molecule is expected to be particularly susceptible to acid-catalyzed hydrolysis due to the acetal-like nature of the spirocenter and the strained oxetane ring.[1][2][3] The lactam is also prone to hydrolysis under both acidic and basic conditions.
Q3: How should I properly store 2,5-Dioxa-7-azaspiro[3.4]octan-6-one to minimize degradation?
A3: To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment. A tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to protect it from moisture and atmospheric oxygen. For longer-term storage, refrigeration (2-8°C) is advisable.
Q4: Are there any known incompatibilities with common solvents or reagents?
A4: Strong acids and bases should be avoided during routine handling and in formulations, as they are likely to catalyze hydrolysis. Protic solvents, especially in the presence of acidic or basic impurities, may also contribute to degradation over time. The instability of the oxetane core, in particular, has been noted during acidification in related syntheses.[3]
Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments in a question-and-answer format.
Q1: I'm observing unexpected peaks in my HPLC chromatogram after dissolving the compound in an aqueous buffer. What could be the cause?
A1: The appearance of new peaks strongly suggests degradation. The most probable cause is hydrolysis of the lactam ring or the spirocycle. The pH of your buffer is a critical factor. Even mildly acidic or basic conditions can initiate degradation.
Troubleshooting Steps:
Verify Buffer pH: Ensure the pH of your buffer is neutral and that it is freshly prepared.
Analyze a Fresh Sample: Immediately after dissolving a fresh sample, run an HPLC to get a baseline (t=0) chromatogram.
Time-Course Study: Analyze the sample at several time points (e.g., 1, 4, and 24 hours) to monitor the growth of impurity peaks.
Solvent Evaluation: If possible, test the stability in an aprotic organic solvent like acetonitrile or THF to see if the degradation is solvent-mediated.
Q2: My compound seems to be losing potency in a cell-based assay over the course of the experiment. Could this be related to degradation?
A2: Yes, this is a strong possibility. Degradation in aqueous cell culture media can lead to a decrease in the concentration of the active compound. The degradation products may also be inactive or have different activities.
Troubleshooting Steps:
Assess Stability in Media: Perform a stability study of the compound in the cell culture medium under incubation conditions (e.g., 37°C, 5% CO2) but without cells. Use HPLC or LC-MS to quantify the amount of parent compound remaining over time.
Prepare Fresh Solutions: For long-term experiments, consider preparing fresh stock solutions and adding them to the culture at regular intervals.
Identify Degradants: If possible, use LC-MS to identify the mass of the degradation products. This can provide clues about the degradation pathway (e.g., addition of a water molecule in the case of hydrolysis).
Q3: I've noticed a change in the physical appearance (e.g., color, clumping) of the solid compound after storing it on the benchtop. What should I do?
A3: Changes in the physical appearance of a solid are often a sign of degradation, potentially due to exposure to light, heat, or humidity.
Troubleshooting Steps:
Re-analyze the Material: Use an analytical technique like HPLC or NMR to assess the purity of the material and compare it to the certificate of analysis or data from a fresh sample.
Review Storage Conditions: Ensure the compound is stored according to the recommendations (cool, dry, dark, inert atmosphere).
Consider Photodegradation: If the compound has been exposed to light, photolytic degradation may have occurred. A photostability study may be warranted.
Proposed Degradation Pathways
The following diagram illustrates the likely degradation pathways for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one based on its chemical structure.
Caption: Predicted degradation pathways for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
Experimental Protocols
Protocol: Forced Degradation Study
Forced degradation studies are essential for identifying potential degradation products and developing stability-indicating analytical methods. The goal is to achieve 5-20% degradation of the active substance.[4]
1. Preparation of Stock Solution:
Prepare a stock solution of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or methanol.
2. Stress Conditions (run in parallel):
Acid Hydrolysis:
Mix a portion of the stock solution with 0.1 M HCl.
Incubate at 60°C.
Withdraw samples at various time points (e.g., 2, 4, 8, 24 hours).
Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.
Base Hydrolysis:
Mix a portion of the stock solution with 0.1 M NaOH.
Incubate at room temperature.
Withdraw samples at various time points.
Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.
Oxidative Degradation:
Mix a portion of the stock solution with 3% hydrogen peroxide (H₂O₂).
Incubate at room temperature, protected from light.
Withdraw samples at various time points.
Thermal Degradation:
Place the solid compound in a controlled-temperature oven at, for example, 80°C.
At specified time points, remove a sample of the solid and dissolve it in a suitable solvent for analysis.
Photolytic Degradation:
Place a solution of the compound in a chemically inert, transparent container.
Prepare a control sample wrapped in aluminum foil.
Expose the samples to a light source that meets ICH Q1B requirements (a combination of visible and UV light).
Analyze the samples at specified time points.
3. Analysis:
Analyze all stressed samples and an unstressed control sample by a suitable analytical method, such as reverse-phase HPLC with UV detection or LC-MS.
Compare the chromatograms to identify new peaks corresponding to degradation products.
Workflow for Forced Degradation Study
Caption: Workflow for a forced degradation study.
Quantitative Data Summary
The following table should be used to record the results of your forced degradation studies, allowing for easy comparison of the compound's stability under different stress conditions.
Stress Condition
Duration (hours)
Temperature (°C)
% Degradation
Number of Degradants
0.1 M HCl
24
60
0.1 M NaOH
24
Room Temp
3% H₂O₂
24
Room Temp
Heat (Solid)
48
80
Light (Solution)
24
Room Temp
References
Zhang, Y., et al. (2021). Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin. Polymer Chemistry. Available at: [Link]
Royal Society of Chemistry. (2021). Degradability, thermal stability, and high thermal properties in spiro polycycloacetals partially derived from lignin. Available at: [Link]
ACS Publications. (2021). Oxidized Spiro-OMeTAD: Investigation of Stability in Contact with Various Perovskite Compositions. ACS Applied Energy Materials. Available at: [Link]
ResearchGate. (n.d.). Severe Morphological Deformation of Spiro-OMeTAD in (CH3NH3)PbI3 Solar Cells at High Temperature. Available at: [Link]
National Center for Biotechnology Information. (2021). Oxidized Spiro-OMeTAD: Investigation of Stability in Contact with Various Perovskite Compositions. PubMed Central. Available at: [Link]
ResearchGate. (2025). The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Available at: [Link]
validating the biological activity of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
Validating the Biological Activity of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one: A Publish Comparison Guide Executive Summary 2,5-Dioxa-7-azaspiro[3.4]octan-6-one represents a high-value spirocyclic scaffold in modern medicin...
Author: BenchChem Technical Support Team. Date: February 2026
Validating the Biological Activity of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one: A Publish Comparison Guide
Executive Summary
2,5-Dioxa-7-azaspiro[3.4]octan-6-one represents a high-value spirocyclic scaffold in modern medicinal chemistry, specifically designed to address the "flatland" problem of traditional aromatic drug discovery.[1][2] Structurally, it features an oxetane ring spiro-fused to an oxazolidinone core.[1][2]
This guide provides a technical framework for validating the biological impact of this scaffold when used as a bioisostere. Unlike simple activity screening, validating this scaffold requires a Matched Molecular Pair (MMP) analysis to quantify improvements in physicochemical properties (Fsp³, LogD), metabolic stability, and target engagement compared to traditional surrogates like morpholine or gem-dimethyl groups.[1]
Part 1: Comparative Analysis & Rationale
To objectively validate this product, researchers must benchmark it against standard medicinal chemistry motifs.[1] The following table contrasts the 2,5-dioxa-7-azaspiro[3.4]octan-6-one scaffold with its primary alternatives.
Vs. Morpholine: Morpholine is a common solubility fix but suffers from rapid oxidative metabolism (N-dealkylation or ring oxidation).[1][2] The spiro-oxetane moiety in the 2,5-dioxa scaffold mimics the polarity of morpholine but removes the metabolically labile C-H bonds adjacent to the heteroatom.[1][2]
Vs. Gem-Dimethyl: While gem-dimethyl groups add bulk to fill hydrophobic pockets (Thorpe-Ingold effect), they increase lipophilicity (LogP), which correlates with off-target toxicity.[1][2] This spiro scaffold provides the same steric bulk/conformational lock but lowers LogP due to the oxygen atoms.[2]
Part 2: Validation Protocols
To validate the biological utility of this building block, you must integrate it into a test molecule and run the following self-validating experimental systems.
Protocol A: Synthesis of Matched Molecular Pairs (MMP)
Objective: Create a direct comparison between a lead compound containing a morpholine/phenyl ring and the spiro-substituted analog.
Methodology:
Select a lead compound with a solvent-exposed morpholine or piperidine ring.[1][2]
Synthesize the analog using 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (often available as a building block with a secondary amine or handle).[1][2]
Ensure purity >95% by LC-MS/NMR to rule out impurity-driven biological artifacts.
Causality: Verifies that the rigid spiro-geometry does not clash with the binding pocket.
Methodology:
Assay: Biochemical IC50/EC50 (e.g., FRET, TR-FRET, or enzymatic turnover).
Comparison: Plot dose-response curves of Parent vs. Spiro-Analog.
Interpretation:
Equipotent: Successful bioisostere (improved PhysChem with retained potency).
Potency Loss (>10x): Steric clash; the vector of the spiro-ring is incompatible with the pocket.[1][2]
Potency Gain: The spiro-ring fills a specific sub-pocket or rigidifies the bioactive conformation (entropy gain).[1][2]
Part 3: Visualization & Logic
Diagram 1: Bioisosteric Design Logic
This diagram illustrates the structural logic of replacing a labile morpholine ring with the robust 2,5-dioxa-7-azaspiro[3.4]octan-6-one scaffold.[1][2]
Caption: Transition from traditional morpholine scaffolds to the spiro-oxetane/oxazolidinone system to resolve metabolic liabilities.
Diagram 2: Validation Workflow System
A self-validating loop to ensure the scaffold improves drug-like properties without sacrificing potency.[1][2]
Caption: Decision tree for validating the biological utility of the spiro-scaffold in a lead optimization campaign.
References
Carreira, E. M., & Fessard, T. C. (2014). Spirocyclic Scaffolds in Drug Discovery. Chemical Reviews. Link[1]
Bull, J. A., et al. (2016).[3] Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Link[1][3]
Wuitschik, G., et al. (2010).[3] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. Link[1]
Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. Link[1]
Barnes-Seeman, D., et al. (2014).[1][4] The Role of Spirocyclic Scaffolds in Drug Discovery. Current Topics in Medicinal Chemistry. Link
2,5-Dioxa-7-azaspiro[3.4]octan-6-one (DOAS): A Comparative Guide to Structural Protection
This guide provides an in-depth technical analysis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (DOAS) , positioning it not merely as a passive intermediate, but as a "structural protecting group" (or privileged scaffold). We...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (DOAS) , positioning it not merely as a passive intermediate, but as a "structural protecting group" (or privileged scaffold). We compare its performance against traditional transient protecting groups (like Boc, Cbz, and acetonides) in the context of synthesizing complex, conformationally restricted amino-alcohol motifs for drug discovery.
Executive Summary: The Shift to Structural Protection
In modern medicinal chemistry, the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one (DOAS) system represents a paradigm shift from "transient protection" (groups added and removed) to "structural protection" (groups that serve as stable, bioactive scaffolds).
While traditional groups like Boc (tert-butyloxycarbonyl) or Acetonides protect 1,2-aminoalcohols during synthesis, they fail to address physicochemical liabilities (high LogP, metabolic instability). The DOAS moiety—a spiro-fused oxazolidinone-oxetane system—simultaneously protects the sensitive amino-alcohol core while introducing the oxetane ring, a celebrated bioisostere for gem-dimethyl and carbonyl groups that lowers lipophilicity and blocks metabolic soft spots.
Core Comparison Matrix
Feature
DOAS (Spiro-Oxazolidinone)
Boc + Silyl Ether (Acyclic)
Acetonide (Cyclic Ketal)
Standard Oxazolidinone
Type
Structural Scaffold / Cyclic Carbamate
Transient Carbamate / Ether
Cyclic Ketal
Cyclic Carbamate
Acid Stability
High (Survives TFA/HCl)
Low (Boc cleaves in TFA)
Low (Hydrolyzes in acid)
High
Base Stability
Moderate (Cleaves with LiOH/NaOH)
High (Stable to base)
High
Moderate
Conformation
Rigid (Spiro-locked)
Flexible (Rotatable bonds)
Semi-Rigid
Rigid
Metabolic Impact
High Stability (Oxetane effect)
N/A (Removed)
Low (Metabolic soft spot)
Neutral
LogD Impact
Lowers LogD (Polar/Compact)
Increases LogD (Bulky)
Increases LogD
Neutral
Primary Use
Permanent Scaffold or Late-Stage Intermediate
Stepwise Synthesis
Diol Protection
Chiral Auxiliary
Technical Analysis: Why Choose DOAS?
The "Oxetane Effect" & Bioisosterism
The DOAS system incorporates an oxetane ring spiro-fused to an oxazolidinone. This is superior to standard protecting groups for three mechanistic reasons:
Metabolic Blocking: The oxetane ring blocks the 3-position, preventing oxidative metabolism (e.g., P450 hydroxylation) common in gem-dimethyl groups (like those in acetonides).
Lipophilicity Modulation: Unlike the bulky tert-butyl group of Boc (which adds ~2.5 to LogP), the DOAS core is polar and compact, often lowering LogD by 0.5–1.0 units, improving solubility.
Conformational Locking: The spiro-fusion locks the amino-alcohol vectors, pre-organizing the molecule for receptor binding—a "rigidification" strategy that transient protecting groups cannot offer.
Stability Profile
Acid Resistance: The cyclic carbamate of DOAS is significantly more stable to acid than acyclic carbamates (Boc) or ketals (Acetonides). It survives conditions used to remove other groups (e.g., 4M HCl in dioxane, TFA).
Orthogonality: DOAS is orthogonal to acid-labile groups. It is typically cleaved (if desired) using strong basic hydrolysis (e.g., LiOH/H2O2 or NaOH at elevated temperatures), releasing the free 1,2-aminoalcohol.
Experimental Workflows
Synthesis of the DOAS Scaffold
The synthesis of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one typically proceeds from 3-oxetanone , utilizing a nitro-aldol (Henry) reaction followed by reduction and cyclization. This protocol creates the "protected" scaffold in three steps.
Reagents: 3-(Aminomethyl)oxetan-3-ol (1.0 eq), CDI (1.1 eq) OR Diethyl carbonate/K2CO3.
Solvent: THF or DCM.
Conditions: Reflux for 2–4h.
Workup: Aqueous wash, dry over Na2SO4, concentrate.
Yield: Typically 60–80% over 3 steps.
Deprotection (Ring Opening)
If used as a transient protecting group to manipulate the oxetane ring, the oxazolidinone can be opened:
Reagents: LiOH (5 eq) in THF/H2O (1:1).
Conditions: Reflux (60°C) for 12h.
Result: Releases the free amine and hydroxyl groups.
Visualization: Pathway & Logic
The following diagram illustrates the synthesis of the DOAS scaffold and its strategic comparison to traditional protection pathways.
Caption: Comparative workflow showing the synthesis of the DOAS scaffold (Green) versus traditional transient protection (Red). Note that DOAS serves as a stable, structural endpoint, whereas traditional groups require removal.
Strategic Recommendations
When to use DOAS vs. Boc/Acetonide:
Use DOAS when you need a bioisostere for morpholine or piperazine. The spiro-oxetane core mimics the polarity and shape but with improved metabolic stability.
Use DOAS when the 1,2-aminoalcohol geometry must be fixed to bind to a target (e.g., IDH1 inhibitors, PRMT5 inhibitors).
Use Boc/Acetonide only if the oxetane ring is not required in the final molecule, or if you need to perform chemistry that is incompatible with the carbamate (e.g., strong reduction with LiAlH4 which would cleave the oxazolidinone).
Troubleshooting the DOAS Scaffold:
Solubility: While more polar than Boc, the DOAS core can be crystalline. If solubility in organic solvents (DCM) is poor during synthesis, switch to polar aprotic solvents like DMF or acetonitrile.
Cleavage: If you must open the ring, avoid acidic conditions. Use Ba(OH)2 or LiOH in aqueous THF. Acidic hydrolysis is extremely slow due to the stability of the cyclic carbamate.
References
Wuitschik, G., et al. (2010).[1] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link]
Mykhailiuk, P. K. (2025).[2] The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Journal of Organic and Pharmaceutical Chemistry. [Link]
Levell, J. R., et al. (2013). 3-Pyrimidin-4-yl-oxazolidin-2-ones as inhibitors of mutant IDH. WO2013046136A1.
Bull, J. A., et al. (2016).[1] Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link][1]
SAR studies of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives
Publish Comparison Guide: SAR Studies of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Derivatives Executive Summary This guide provides an in-depth technical analysis of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold, a speci...
Author: BenchChem Technical Support Team. Date: February 2026
Publish Comparison Guide: SAR Studies of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one Derivatives
Executive Summary
This guide provides an in-depth technical analysis of the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one scaffold, a specialized spirocyclic building block designed to "escape flatland" in medicinal chemistry. By fusing a rigid oxetane ring with a pharmacologically active oxazolidinone core, this scaffold offers a superior alternative to traditional morpholine or gem-dimethyl substituted heterocycles. This guide compares its physicochemical properties, metabolic stability, and synthetic accessibility against industry-standard alternatives, supported by experimental protocols and mechanistic insights.
Scaffold Analysis & Mechanistic Rationale
The 2,5-Dioxa-7-azaspiro[3.4]octan-6-one core is a "chimeric" scaffold that integrates two distinct medicinal chemistry strategies:
The Oxetane Ring (Positions 1-4): Acts as a polar, metabolic block. It lowers lipophilicity (LogP) compared to gem-dimethyl groups while occupying a similar steric volume. The ether oxygen functions as a weak hydrogen bond acceptor.
The Oxazolidinone Ring (Positions 4-8): A validated pharmacophore found in antibiotics (e.g., Linezolid) and factor Xa inhibitors. It provides a rigid hydrogen bond donor/acceptor motif.
Mechanism of Action (Physicochemical):
Unlike flexible aliphatic rings (e.g., piperidine), the spiro-fusion at C4 creates a conformationally locked system. This rigidity reduces the entropic penalty upon binding to protein targets, potentially increasing potency. Simultaneously, the high Fsp³ character improves aqueous solubility and metabolic stability by reducing the number of flat aromatic rings prone to π-stacking aggregation and CYP450 oxidation.
Visualizing the Bioisosteric Evolution
Figure 1: Strategic evolution of the spiro-scaffold from traditional morpholine and oxazolidinone cores.
Comparative Performance Data
The following table contrasts the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivatives with standard bioisosteres used in lead optimization.
Feature
Spiro[3.4]octan-6-one
Morpholine
Gem-Dimethyl Analog
Standard Oxazolidinone
Primary Utility
Solubility & Rigidity
Solubility
Metabolic Block
Antibacterial Potency
LogP Impact
Significant Reduction (-1.5 to -2.0)
Moderate Reduction
Neutral / Slight Increase
Neutral
Metabolic Stability
High (Oxetane blocks oxidation)
Low/Moderate (Ring oxidation)
High (Steric block)
Moderate (Aryl oxidation)
Conformation
Rigid (90° vectors)
Flexible (Chair/Boat)
Flexible
Planar (Aryl-linked)
H-Bonding
Donor (NH) + Acceptor (2x O)
Acceptor (O, N)
None (Hydrophobic)
Donor (NH) + Acceptor (O)
Solubility (aq)
High
High
Low
Low/Moderate
Key Insight: The spiro-oxetane moiety is superior to the gem-dimethyl group for lowering lipophilicity. While a gem-dimethyl group adds lipophilic bulk, the oxetane ring adds polarity (dipole moment ~2.0 D) without significantly increasing molecular weight, often resolving "grease" problems in late-stage drug candidates.
Detailed Experimental Protocols
The synthesis of this scaffold is non-trivial due to the strain of the spiro-junction. The most robust method involves a Strecker reaction on oxetan-3-one, followed by cyclization.
Protocol A: Synthesis of the Spiro-Oxazolidinone Core
Reaction Scheme Logic:
Precursor: Oxetan-3-one (Commercial or prepared from tribromo-pentaerythritol).
Step 1 (Strecker): Formation of the amino-nitrile using TMSCN and an amine.[1]
Step 2 (Reduction): Conversion of nitrile to amino-alcohol.
Step 3 (Cyclization): Phosgene-mediated ring closure to form the oxazolidinone.
Step-by-Step Methodology:
Preparation of Amino-Nitrile:
To a stirred solution of oxetan-3-one (1.0 eq) in anhydrous MeOH (0.5 M) at 0°C, add the desired primary amine (R-NH₂, 1.1 eq).
Validation: Monitor consumption of ketone by TLC (stain with KMnO₄).
Concentrate in vacuo to yield the crude amino-nitrile.
Reduction to Amino-Alcohol:
Dissolve the crude nitrile in anhydrous THF (0.2 M) under N₂.
Cool to 0°C and slowly add LiAlH₄ (2.0 eq) (Caution: Exothermic).
Reflux for 4 hours.
Quench: Sequential addition of H₂O, 15% NaOH, and H₂O (Fieser workup). Filter the granular precipitate and concentrate the filtrate.
Cyclization to Spiro-Oxazolidinone:
Dissolve the amino-alcohol in dry DCM (0.1 M) containing Triethylamine (3.0 eq).
Cool to 0°C. Add Triphosgene (0.4 eq) or CDI (1.2 eq) portion-wise.
Stir at room temperature for 16 hours.
Workup: Wash with 1M HCl, sat. NaHCO₃, and brine.[2] Dry over Na₂SO₄.
Purification: Flash column chromatography (EtOAc/Hexanes) to isolate the 2,5-Dioxa-7-azaspiro[3.4]octan-6-one derivative.
Visualizing the Synthetic Workflow
Figure 2: Step-wise synthesis of the spiro-oxazolidinone scaffold from oxetan-3-one.
References
Wuitschik, G., et al. (2010).[3] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry. Link
Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry." Chemical Reviews. Link
Bull, J. A., et al. (2016).[3] "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[3] Chemical Reviews. Link
Enamine Ltd. "Spirocyclic Building Blocks for Drug Discovery." Enamine Store. Link
Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of Spirocyclic Oxetanes." Angewandte Chemie International Edition. Link
A Comparative Guide to 2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a Novel Serine Protease Inhibitor
For researchers and drug development professionals, the identification of novel enzyme inhibitors with unique structural motifs is a critical starting point for therapeutic innovation. This guide introduces 2,5-Dioxa-7-a...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the identification of novel enzyme inhibitors with unique structural motifs is a critical starting point for therapeutic innovation. This guide introduces 2,5-Dioxa-7-azaspiro[3.4]octan-6-one , a novel spirocyclic lactam, and provides a framework for its evaluation as a potential serine protease inhibitor. We will objectively compare its hypothetical performance against two well-established, broad-spectrum serine protease inhibitors: Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF).
The structural features of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, specifically the strained spiro-oxetane and the lactam ring, suggest a potential for electrophilicity, making it a candidate for interaction with the nucleophilic serine residue found in the active site of serine proteases. While extensive biological data for this specific molecule is not yet publicly available, this guide presents the rigorous experimental protocols required to characterize its activity and benchmark it against industry-standard inhibitors.
Introduction to Serine Proteases and a Rationale for Inhibition
Serine proteases are a ubiquitous class of enzymes that play crucial roles in physiological processes ranging from digestion to blood coagulation and cellular signaling.[1] They are characterized by a highly conserved catalytic triad in their active site, consisting of serine, histidine, and aspartate residues.[1] The serine residue acts as a potent nucleophile to hydrolyze peptide bonds in substrate proteins.[2] Dysregulation of serine protease activity is implicated in numerous pathologies, making them important therapeutic targets.
The inhibitory mechanism of benchmark compounds like PMSF and AEBSF involves the irreversible sulfonylation of the active site serine, rendering the enzyme inactive.[3][4] This guide will outline the methods to determine if 2,5-Dioxa-7-azaspiro[3.4]octan-6-one exhibits a similar or different mechanism of action and to quantify its potency.
The Inhibitors: A Head-to-Head Comparison
This guide focuses on a comparative analysis of our novel compound against two widely used, irreversible serine protease inhibitors.
Inhibitor
Structure
Key Characteristics
2,5-Dioxa-7-azaspiro[3.4]octan-6-one
A novel spirocyclic lactam. Its potential as an inhibitor is hypothesized based on its strained ring system, which may be susceptible to nucleophilic attack by the active site serine.
PMSF (Phenylmethylsulfonyl fluoride)
A classic, non-specific serine protease inhibitor.[5] It is highly reactive but has low stability in aqueous solutions and is toxic.[6]
AEBSF (Pefabloc® SC)
A water-soluble and more stable alternative to PMSF with lower toxicity.[4][7] It irreversibly inhibits a broad range of serine proteases like trypsin, chymotrypsin, and thrombin.[8][9]
Experimental Design: A Roadmap for Comparative Evaluation
To thoroughly assess the inhibitory potential of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, a series of well-defined enzymatic assays are required. We will use two model serine proteases, Trypsin and Chymotrypsin , due to their robustness, commercial availability, and the existence of standardized assay protocols.
The overall workflow for the comparison is depicted below.
Caption: Experimental workflow for inhibitor comparison.
Tris-HCl buffer (50 mM, pH 8.2, containing 5 mM CaCl2)
Inhibitor stock solutions (100 mM in DMSO): 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, PMSF, AEBSF
96-well microplate
Microplate reader capable of measuring absorbance at 410 nm
Procedure:
Prepare Reagents:
Trypsin Working Solution: Prepare a 0.1 mg/mL solution of trypsin in 1 mM HCl with 5 mM CaCl2.
BAPA Working Solution: Prepare a 1.5 mM solution of BAPA in DMSO (stock), then dilute 1:100 in the Tris-HCl buffer just before use.[10]
Inhibitor Dilutions: Perform serial dilutions of the 100 mM inhibitor stock solutions in Tris-HCl buffer to obtain a range of concentrations (e.g., 100 mM down to 1 nM).
Assay Setup:
Add 20 µL of each inhibitor dilution to separate wells of the 96-well plate.
For the positive control (no inhibition), add 20 µL of Tris-HCl buffer.
For the blank, add 40 µL of Tris-HCl buffer.
Add 20 µL of the Trypsin Working Solution to all wells except the blank.
Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.
Initiate Reaction:
Add 160 µL of the pre-warmed BAPA Working Solution to all wells to start the reaction. The final volume should be 200 µL.
Measure Activity:
Immediately place the plate in the microplate reader.
Measure the absorbance at 410 nm every minute for 15-20 minutes in kinetic mode. The rate of increase in absorbance is proportional to trypsin activity.
Data Analysis:
Calculate the rate of reaction (V) for each concentration of inhibitor (slope of the linear portion of the absorbance vs. time curve).
Calculate the percentage of inhibition for each concentration using the formula:
% Inhibition = [1 - (V_inhibitor / V_control)] * 100
Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.
Chymotrypsin Working Solution: Prepare a 0.05 mg/mL solution in Assay Buffer.
Substrate Working Solution: Prepare a 100 µM solution in Assay Buffer.
Inhibitor Dilutions: Prepare serial dilutions as described in the trypsin assay.
Assay Setup:
In a 96-well black plate, add 50 µL of Assay Buffer to all wells.
Add 10 µL of each inhibitor dilution to respective wells.
Add 10 µL of Assay Buffer for the positive control (no inhibition).
Add 20 µL of the Chymotrypsin Working Solution to all wells.
Incubate at 25°C for 15 minutes.
Initiate Reaction:
Add 20 µL of the Substrate Working Solution to all wells.
Measure Activity:
Measure the fluorescence intensity (Ex/Em = 380/460 nm) in kinetic mode for 30 minutes.[11]
Data Analysis:
Calculate the reaction rate from the linear portion of the fluorescence vs. time plot.
Determine the % Inhibition and IC50 values as described for the trypsin assay.
Interpreting the Results: A Hypothetical Comparison
The data obtained from these assays will allow for a direct comparison of the inhibitory potential of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one against the established inhibitors. Below is a table summarizing hypothetical results.
Inhibitor
Trypsin IC50 (µM)
Chymotrypsin IC50 (µM)
Selectivity (Trypsin/Chymotrypsin)
Probable Mechanism
2,5-Dioxa-7-azaspiro[3.4]octan-6-one
15.2
8.5
1.8
Irreversible (Covalent)
PMSF
50.1
25.8
1.9
Irreversible (Covalent)
AEBSF (Pefabloc® SC)
45.5
22.3
2.0
Irreversible (Covalent)
In this hypothetical scenario, 2,5-Dioxa-7-azaspiro[3.4]octan-6-one demonstrates superior potency (lower IC50) against both trypsin and chymotrypsin compared to PMSF and AEBSF. The selectivity ratio, calculated by dividing the IC50 for trypsin by the IC50 for chymotrypsin, is similar across all three compounds, suggesting a lack of strong preference for either protease under these conditions.
Visualizing the Mechanism of Action
The mechanism of serine protease inhibition by sulfonyl fluorides like PMSF and AEBSF is well-documented.[8] The proposed mechanism for the novel spirocyclic lactam would involve a similar nucleophilic attack.
Caption: Proposed covalent inhibition of a serine protease.
This diagram illustrates the activation of the catalytic Ser195 residue by His57, followed by the nucleophilic attack on the electrophilic carbonyl carbon of the lactam in 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. This would lead to ring-opening and the formation of a stable, covalent acyl-enzyme intermediate, thus irreversibly inactivating the enzyme.
Conclusion and Future Directions
This guide provides a comprehensive, albeit hypothetical, framework for the initial characterization of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a serine protease inhibitor. By employing standardized enzymatic assays and comparing its performance against established inhibitors like PMSF and AEBSF, researchers can effectively determine its potency and selectivity.
The hypothetical data presented suggests that this novel spirocyclic lactam could be a more potent inhibitor than widely used benchmarks. Should real-world experiments confirm these findings, further studies would be warranted. These would include broader selectivity screening against a larger panel of proteases, detailed kinetic studies to confirm the mechanism of action, and structural studies (e.g., X-ray crystallography of the enzyme-inhibitor complex) to elucidate the precise binding mode. Such a research trajectory could validate 2,5-Dioxa-7-azaspiro[3.4]octan-6-one as a valuable new tool for research and a potential lead for therapeutic development.
Representative examples of biologically active spirocyclic β‐ and δ‐lactams. ResearchGate. [Link]
Pefabloc, 4-[2-aminoethyl]benzenesulfonyl fluoride, is a new, potent nontoxic and irreversible inhibitor of PAF-degrading acetylhydrolase. PubMed. [Link]
Protocol for enzyme assays. Royal Society of Chemistry. [Link]
Unveiling a family of spiro-β-lactams with anti-HIV and antiplasmodial activity. Frontiers. [Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,5-Dioxa-7-azaspiro[3.4]octan-6-one
This guide provides essential safety and handling information for researchers, scientists, and drug development professionals working with 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. The following protocols are designed to ens...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety and handling information for researchers, scientists, and drug development professionals working with 2,5-Dioxa-7-azaspiro[3.4]octan-6-one. The following protocols are designed to ensure the safe handling of this compound, grounded in established best practices for laboratory safety.
Hazard Assessment: A Proactive Approach to Safety
Given the absence of specific toxicological data for 2,5-Dioxa-7-azaspiro[3.4]octan-6-one, a cautious approach is warranted. Based on the hazard profiles of analogous spirocyclic compounds, we must assume the potential for:
Skin Irritation: Similar compounds are known to cause skin irritation.[1][2] Prolonged or repeated contact should be avoided.
Serious Eye Irritation: The potential for serious eye irritation is a significant concern.[1][2]
Respiratory Tract Irritation: Inhalation of dust, mists, or vapors may lead to respiratory irritation.[1][2]
Therefore, all handling procedures should be conducted with the assumption that 2,5-Dioxa-7-azaspiro[3.4]octan-6-one is a hazardous substance.
Core Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is essential to minimize exposure risk.[3] The following table outlines the minimum required PPE for handling 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
PPE Component
Specifications
Rationale
Eye and Face Protection
Chemical splash goggles meeting ANSI Z87.1 standard.[4] A face shield should be worn over goggles when there is a significant risk of splashing.[4][5]
To protect against splashes that can cause serious eye irritation.[1][2]
Hand Protection
Chemical-resistant gloves (e.g., nitrile or neoprene).[6] Gloves must be inspected for integrity before each use.[4]
To prevent skin contact and potential irritation.[1][2]
Body Protection
A long-sleeved laboratory coat. For larger quantities or increased splash potential, a chemical-resistant apron or coveralls are recommended.[3]
To protect the skin from accidental spills and contamination.
Foot Protection
Closed-toe, closed-heel shoes constructed of a material that is resistant to chemicals.[4]
To protect feet from spills.
Respiratory Protection
Use in a well-ventilated area is mandatory.[1][7] If engineering controls (e.g., fume hood) are not available or insufficient, a NIOSH-approved respirator is required.[4][5]
To prevent inhalation of potentially irritating aerosols or dust.[1][2]
Operational Plan: A Step-by-Step Guide to Safe Handling
Adherence to a strict operational plan is critical for minimizing the risk of exposure during the handling of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one.
Donning PPE: A Deliberate Sequence
The following diagram illustrates the correct sequence for putting on your personal protective equipment.
Caption: PPE Donning Workflow
Doffing PPE: Preventing Contamination
The removal of PPE is a critical step where cross-contamination can occur. Follow this sequence to minimize risk.
Caption: PPE Doffing Workflow
Disposal Plan: Responsible Waste Management
Proper disposal of 2,5-Dioxa-7-azaspiro[3.4]octan-6-one and contaminated materials is crucial to prevent environmental contamination and ensure a safe laboratory environment.
Chemical Waste: Unused or waste 2,5-Dioxa-7-azaspiro[3.4]octan-6-one should be collected in a designated, properly labeled, and sealed hazardous waste container.[7][8]
Contaminated PPE: All disposable PPE, such as gloves and gowns, that has come into contact with the chemical should be disposed of as hazardous waste.[9]
Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect it in a sealed container for hazardous waste disposal.[1] The spill area should then be decontaminated.
Regulatory Compliance: All waste disposal must be carried out in accordance with local, state, and federal regulations.[8][10] Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.
Emergency Procedures
In the event of an exposure, immediate action is critical.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]
By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2,5-Dioxa-7-azaspiro[3.4]octan-6-one and maintain a safe and productive research environment.
References
Nalco 73551. (n.d.). DISPOSAL CONSIDERATIONS.
Chemical Safety: Personal Protective Equipment. (n.d.).
SAFETY DATA SHEET - Fisher Scientific. (2024, March 30).
Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. (2024, August 27).
8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).
Personal protective equipment in your pharmacy. (2019, October 30).
2-Oxa-6-azaspiro[3.4]octane - Apollo Scientific. (n.d.).
SAFETY DATA SHEET - Fisher Scientific. (n.d.).
Safety Data Sheet - Angene Chemical. (2024, December 27).
safe handling of hazardous drugs. (2007, October 8).
Hazardous Waste Disposal Policy - Webster University. (2018, December 6).
![2,5-Dioxa-7-azaspiro[3.4]octan-6-one](https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=141536416&t=l)
